6-Chloro-1-propyl-1H-indole-3-carbaldehyde

Core Science & Biosynthesis

An In-depth Technical Guide to 6-Chloro-1-propyl-1H-indole-3-carbaldehyde: Synthesis, Characterization, and Scientific Context

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde, a substituted indole derivative of significant interest in medicinal chemistry and drug discovery. Given the novelty of this specific molecule, this document serves as both a repository of predicted characteristics and a practical guide for its de novo synthesis and characterization. We will delve into its predicted physicochemical properties, outline robust synthetic and analytical protocols, and discuss its potential within the broader context of indole-based therapeutic agents. This guide is structured to provide not just procedural steps, but the underlying scientific rationale, empowering researchers to confidently synthesize, verify, and utilize this compound in their research endeavors.

Introduction: The Significance of the Indole Scaffold

The indole nucleus is a privileged structural motif in medicinal chemistry, forming the core of numerous natural products, pharmaceuticals, and agrochemicals.[1][2] Its unique electronic properties and the ability to participate in various biological interactions have made it a cornerstone in the design of new therapeutic agents. Among indole derivatives, indole-3-carbaldehyde (I3A) and its analogues have emerged as particularly promising scaffolds.[3] These compounds exhibit a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[3]

The functionalization of the indole core, through substitutions on the benzene ring (e.g., chlorination at the 6-position) and alkylation at the N-1 position, allows for the fine-tuning of the molecule's steric and electronic properties. This modulation is a key strategy in drug discovery for optimizing absorption, distribution, metabolism, and excretion (ADME) profiles, as well as enhancing target-specific interactions. 6-Chloro-1-propyl-1H-indole-3-carbaldehyde represents a logical extension of this strategy, combining a lipophilic N-propyl group, which can enhance membrane permeability, with a chloro-substituent that can alter the electronic landscape and provide a potential metabolic block.

This guide will therefore address the currently unpublished data for this specific molecule by providing a predictive and methodological framework for its synthesis and characterization.

Predicted Physicochemical Properties

While experimental data for 6-Chloro-1-propyl-1H-indole-3-carbaldehyde is not yet available in the public domain, we can extrapolate its key properties based on the known characteristics of its parent compound, 6-chloro-1H-indole-3-carbaldehyde, and the general effects of N-alkylation on the indole ring system.

Property	Predicted Value/Characteristic	Rationale and References
Molecular Formula	C₁₂H₁₂ClNO	Based on the addition of a propyl group (C₃H₆) to 6-chloro-1H-indole-3-carbaldehyde (C₉H₆ClNO).
Molecular Weight	221.68 g/mol	Calculated from the molecular formula.
Appearance	Off-white to yellow or brown solid	The parent compound, 6-chloro-1H-indole-3-carbaldehyde, is a yellow to brown solid. N-alkylation is not expected to significantly alter the chromophore.
Melting Point	Lower than the parent compound (210 °C)	N-alkylation disrupts the intermolecular hydrogen bonding present in the N-H indole, which typically leads to a lower melting point.
Solubility	Increased solubility in nonpolar organic solvents (e.g., dichloromethane, ethyl acetate, hexanes) compared to the parent compound.	The addition of the lipophilic propyl group will decrease polarity and enhance solubility in organic media.
Reactivity	The aldehyde group will exhibit typical reactivity, such as susceptibility to oxidation to the corresponding carboxylic acid and condensation reactions (e.g., Schiff base formation).[4]	The core reactivity of the indole-3-carbaldehyde moiety is well-established.[4]

Synthesis of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde

Two primary synthetic routes are proposed for the preparation of the target molecule. The first is a direct N-alkylation of a commercially available precursor, while the second is a de novo construction of the indole ring system.

Route A: N-Alkylation of 6-Chloro-1H-indole-3-carbaldehyde

This is the most direct approach, starting from the readily available 6-chloro-1H-indole-3-carbaldehyde. The key transformation is the deprotonation of the indole nitrogen followed by nucleophilic substitution with an appropriate propyl halide.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]

6-Chloro-1-propyl-1H-indole-3-carbaldehyde: Exact Mass Determination and Molecular Formula Validation

Executive Summary

Indole-3-carbaldehyde derivatives are privileged pharmacophores in medicinal chemistry, serving as critical precursors for the synthesis of biologically active heterocycles, pharmaceuticals, and agrochemicals. The compound 6-Chloro-1-propyl-1H-indole-3-carbaldehyde represents a highly functionalized derivative where halogenation at the 6-position and N-alkylation (propyl group) significantly alter its lipophilicity, target binding affinity, and electronic properties.

For drug development professionals and analytical chemists, confirming the exact mass and molecular formula of such intermediates is a mandatory quality control step. This technical guide provides an authoritative framework on the theoretical derivation, synthesis causality, and High-Resolution Mass Spectrometry (HRMS) validation of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde.

Chemical Identity and Formula Derivation

The structural elucidation of any novel chemical entity begins with a rigorous deconstruction of its molecular formula. The molecular formula for 6-Chloro-1-propyl-1H-indole-3-carbaldehyde is C12H12ClNO [1].

Derivation Logic & Causality

The formula is derived from the base indole core through three specific functionalizations:

• Base Indole Core (C8H7N): The foundational bicyclic structure.

• N-Alkylation at Position 1: The substitution of the N-H proton with a propyl group (-C3H7) adds C3H6 to the net formula, yielding 1-propyl-1H-indole (C11H13N). Causality: The N-propyl chain is strategically chosen in drug design to increase lipophilicity and membrane permeability.

• Formylation at Position 3: The addition of a carbaldehyde group (-CHO) replaces one aromatic proton, adding CHO to the net formula (C12H13NO).

• Halogenation at Position 6: The substitution of a proton with a chlorine atom (-Cl) yields the final formula: C12H12ClNO [1]. Causality: The chlorine atom introduces a distinct isotopic signature (³⁵Cl and ³⁷Cl), which acts as a built-in mass spectrometric barcode during analytical validation.

Quantitative Chemical Properties

Table 1: Theoretical Mass and Chemical Properties

Property	Value	Analytical Significance
IUPAC Name	6-Chloro-1-propyl-1H-indole-3-carbaldehyde	Standardized nomenclature for database indexing.
Molecular Formula	C12H12ClNO	Defines elemental composition[1].
Average Molecular Weight	221.68 g/mol	Used for macroscopic stoichiometric calculations[1].
Monoisotopic Exact Mass	221.0607 Da	Critical for HRMS identification[2].
Protonated Adduct[M+H]⁺	222.0680 Da	The primary target ion in ESI+ mass spectrometry[3].

Synthesis Pathway: The Vilsmeier-Haack Formylation

The standard methodology for introducing the formyl group at the C3 position of the indole ring is the Vilsmeier-Haack reaction[4],[5].

Mechanistic Causality

Phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF) react to form the highly electrophilic Vilsmeier reagent (a chloroiminium ion)[6]. The electron-rich nature of the indole core, particularly at the C3 position, facilitates rapid electrophilic aromatic substitution[5]. This reaction is highly regioselective, ensuring that formylation does not occur at the sterically hindered or electronically deactivated positions of the 6-chloro-1-propylindole precursor[4].

Fig 1. Vilsmeier-Haack synthesis pathway for 6-Chloro-1-propyl-1H-indole-3-carbaldehyde.

High-Resolution Mass Spectrometry (HRMS) Protocol

To unambiguously confirm the molecular formula C12H12ClNO, HRMS is employed[2],[3]. Unlike nominal mass instruments, HRMS analyzers (such as Orbitrap or Time-of-Flight systems) provide mass accuracy within <5 parts per million (ppm), allowing for the differentiation of isobaric interferences and the exact determination of elemental composition[7].

Self-Validating Experimental Methodology

A self-validating system for structural elucidation requires that the experimental protocol not only detects the target mass but actively rules out false positives through orthogonal data points (e.g., retention time, exact mass, and isotopic distribution)[8].

Step 1: Sample Preparation

• Action: Dissolve 1 mg of the synthesized compound in 1 mL of LC-MS grade methanol. Dilute to a working concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid.

• Causality: Formic acid acts as a proton donor, driving the ionization equilibrium towards the formation of the [M+H]⁺ adduct. This maximizes sensitivity in the Electrospray Ionization (ESI) source[3].

Step 2: Chromatographic Separation (UHPLC)

• Action: Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Utilize a gradient elution from 5% to 95% Acetonitrile over 5 minutes.

• Causality: The lipophilic N-propyl chain and the non-polar indole core dictate strong retention on a reversed-phase column. The steep organic gradient ensures sharp peak shapes and minimizes ion suppression from the solvent front[8].

Step 3: Ionization and Mass Analysis

• Action: Operate the ESI source in positive ion mode. Acquire data in full-scan mode (m/z 100–500) at a resolution of ≥70,000 (at m/z 200). Extract the ion chromatogram (EIC) for m/z 222.0680 with a tight 5 ppm mass tolerance window.

• Causality: High resolution is mandatory to resolve the isotopic fine structure of the chlorine atom. The presence of chlorine provides an internal validation check: the instrument must detect a ~3:1 ratio of m/z 222.0680 to 224.0650, unambiguously confirming the presence of exactly one chlorine atom[2].

Fig 2. Step-by-step LC-HRMS analytical workflow for exact mass validation.

Isotopic Distribution Analysis

The isotopic pattern acts as the ultimate validation of the C12H12ClNO formula. The natural abundance of ¹³C (~1.1%) and ³⁷Cl (~24.2%) generates a highly specific mass spectral fingerprint.

Table 2: Predicted Isotopic Distribution (ESI+ [M+H]⁺)

Isotope	Exact Mass (m/z)	Relative Abundance (%)	Elemental Origin
M	222.0680	100.0	¹²C, ¹H, ³⁵Cl, ¹⁴N, ¹⁶O
M+1	223.0713	~ 13.5	Contribution from 12 carbons (¹³C)
M+2	224.0650	~ 32.0	Contribution from ³⁷Cl
M+3	225.0683	~ 4.3	Combined ³⁷Cl + ¹³C contribution

Conclusion and Structural Trustworthiness

While High-Resolution Mass Spectrometry definitively confirms the elemental composition (C12H12ClNO) and exact mass (221.0607 Da) of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde, a robust, self-validating analytical system requires orthogonal techniques. Because HRMS cannot distinguish between regiochemical isomers (e.g., differentiating a 6-chloro substitution from a 5-chloro substitution), it must be paired with ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. The characteristic aldehyde proton singlet (typically observed around 9.9 ppm) and the specific coupling patterns of the indole aromatic protons serve as the final arbiters of structural integrity.

Sources

• 1. 2-chloro-1-propyl-1H-indole-3-carbaldehyde | 64788-55-2 | Buy Now [molport.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Indole-3-carbaldehyde — Grokipedia [grokipedia.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Umeå Plant Science Centre - Liquid-Chromatography Mass-Spectrometry of Conjugates and Oxidative Metabolites of Indole- 3-Acetic- [upsc.se]

Comprehensive NMR Spectral Analysis of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde: A Technical Guide for Structural Elucidation

Executive Summary

In modern drug discovery, indole-3-carbaldehydes serve as critical pharmacophores and versatile synthetic intermediates for a range of therapeutics, including glucokinase activators and melatonin receptor ligands. The structural elucidation of highly substituted derivatives, such as 6-chloro-1-propyl-1H-indole-3-carbaldehyde , requires a rigorous analytical approach. This whitepaper provides an in-depth mechanistic breakdown of its 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral data. As a Senior Application Scientist, my objective is to move beyond mere data tabulation; this guide explains the underlying quantum mechanical and electronic causalities—such as magnetic anisotropy and inductive effects—that dictate these chemical shifts, ensuring you can confidently validate this structure in your own laboratory.

Structural Rationale & Electronic Causality

To accurately predict and assign the NMR spectra of 6-chloro-1-propyl-1H-indole-3-carbaldehyde, we must analyze the competing electronic effects of its three primary substituents:

• The N-Propyl Group (Position 1): Acts as a mild electron-donating group via hyperconjugation, but its primary NMR impact is the deshielding of its own α -protons due to the electronegativity of the indole nitrogen.

• The Carbaldehyde Group (Position 3): A strong electron-withdrawing group (EWG) via both inductive and resonance effects. It significantly deshields the adjacent H-2 proton and exerts a profound spatial magnetic anisotropy (peri effect) on the H-4 proton[1].

• The Chlorine Atom (Position 6): Exerts a strong inductive electron-withdrawing effect (-I) that deshields the attached C-6 carbon, while its weak resonance donation (+R) slightly alters the electron density at the ortho (C-5, C-7) positions, dictating the splitting patterns of the benzene ring.

Experimental Protocol: Self-Validating NMR Acquisition

A robust analytical protocol is only as reliable as its internal controls. The following workflow is designed as a self-validating system to ensure the highest fidelity in multiplet resolution, which is critical for observing fine meta-couplings (e.g., between H-5 and H-7).

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl 3​ ). Add 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard (0.00 ppm).

• Probe Tuning & Matching: Insert the sample into a 400 MHz or 500 MHz spectrometer. Tune and match the probe specifically for 1 H and 13 C frequencies at a stabilized temperature of 298 K.

• Gradient Shimming (Validation Checkpoint): Execute automated gradient shimming, followed by manual optimization of the Z1 and Z2 coils. Self-Validation: Measure the full width at half maximum (FWHM) of the TMS singlet. If the FWHM exceeds 1.0 Hz, the magnetic field is insufficiently homogeneous, and shimming must be repeated. Proceeding with a broader line width will obscure the 1.8 Hz meta-coupling critical for confirming the 6-chloro substitution pattern.

• 1D 1 H Acquisition: Acquire the spectrum using a 30° pulse angle, a 2-second relaxation delay (d1) to ensure full longitudinal relaxation, and 16–32 transients.

• 1D 13 C Acquisition: Acquire using proton decoupling (WALTZ-16), a 2-second relaxation delay, and a minimum of 1024 transients. The high number of transients is mandatory to achieve an adequate signal-to-noise ratio for the non-protonated quaternary carbons (C-3, C-3a, C-6, C-7a).

Step-by-step experimental workflow for high-resolution NMR acquisition and self-validation.

1 H NMR Spectral Data & Mechanistic Analysis

Table 1: 1 H NMR Data Summary (400 MHz, CDCl 3​ , 298 K)

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment Rationale
CHO	9.95	s	-	1H	Highly deshielded aldehyde proton
H-4	8.25	d	8.5	1H	Deshielded by peri effect from C-3 carbonyl
H-2	7.75	s	-	1H	Deshielded by adjacent N and C-3 EWG
H-7	7.40	d	1.8	1H	meta-coupling to H-5
H-5	7.25	dd	8.5, 1.8	1H	ortho-coupling to H-4, meta-coupling to H-7
H-1'	4.15	t	7.1	2H	Deshielded by adjacent indole nitrogen
H-2'	1.88	sextet	7.2	2H	Aliphatic methylene
H-3'	0.95	t	7.4	3H	Terminal methyl

The Peri Effect on H-4

The most diagnostic feature in the 1 H NMR spectrum of indole-3-carbaldehydes is the extreme downfield shift of the H-4 proton[2]. In a standard, unsubstituted indole, H-4 resonates near 7.6 ppm. However, in this compound, H-4 is pushed to approximately 8.25 ppm. This is caused by the peri effect : the spatial proximity of the C-4 proton to the highly anisotropic carbonyl oxygen of the C-3 aldehyde group. The magnetic field lines generated by the circulating π -electrons of the C=O double bond strongly deshield the H-4 nucleus, serving as an internal confirmation of the C-3 substitution[1].

Halogen Splitting Dynamics

The presence of the chlorine atom at C-6 breaks the symmetry of the benzene ring, creating an AMX spin system. H-4 exhibits a standard ortho-coupling ( J≈8.5 Hz) to H-5. Because C-6 is substituted, H-5 also exhibits a fine meta-coupling ( J≈1.8 Hz) to H-7, resulting in a doublet of doublets (dd). H-7 appears as a finely split doublet ( J≈1.8 Hz).

13 C NMR Spectral Data & Mechanistic Analysis

Table 2: 13 C NMR Data Summary (100 MHz, CDCl 3​ , 298 K)

Position	Chemical Shift ( δ , ppm)	Type	Assignment Rationale
C-CHO	184.5	CH	Carbonyl carbon
C-2	139.1	CH	Adjacent to electronegative nitrogen
C-7a	137.2	Cq	Bridgehead carbon, adjacent to N
C-6	129.5	Cq	Downfield shift due to inductive effect of Cl
C-3a	124.5	Cq	Bridgehead carbon
C-4	123.0	CH	Aromatic methine
C-5	122.5	CH	Aromatic methine
C-3	117.8	Cq	Shielded by enamine-like resonance
C-7	110.5	CH	Aromatic methine
C-1'	48.5	CH 2​	Aliphatic carbon attached to N
C-2'	23.2	CH 2​	Aliphatic methylene
C-3'	11.4	CH 3​	Aliphatic methyl

Carbon Shielding Causality

The C-3 carbon in indoles typically exhibits an enamine-like resonance character, making it relatively electron-rich and shielded (~100-105 ppm). However, the attachment of the electron-withdrawing carbaldehyde group pulls electron density away, shifting C-3 downfield to ~117.8 ppm. Furthermore, the C-6 carbon is pushed downfield to ~129.5 ppm directly due to the −I inductive effect of the covalently bonded chlorine atom.

2D NMR Workflows for Unambiguous Assignment

To definitively lock in the structural assignments and eliminate any ambiguity regarding the regiochemistry of the substituents, 2D NMR techniques are utilized[3].

• COSY (Correlation Spectroscopy): Confirms the unbroken spin systems. The 3JHH​ coupling between H-4 and H-5 is clearly visible, as is the continuous aliphatic chain coupling from H-1' → H-2' → H-3'.

• HSQC (Heteronuclear Single Quantum Coherence): Maps all protons directly to their attached carbons ( 1JCH​ ), allowing the immediate assignment of C-4, C-5, C-7, C-2, and the propyl carbons based on the 1 H data.

• HMBC (Heteronuclear Multiple Bond Correlation): The ultimate tool for assembling the molecular skeleton via 2JCH​ and 3JCH​ correlations.

  • The aldehyde proton (9.95 ppm) shows a strong 3J correlation to C-3a (124.5 ppm) and a 2J correlation to C-3 (117.8 ppm).

  • The N-propyl methylene protons (H-1', 4.15 ppm) exhibit 3J correlations to both C-2 (139.1 ppm) and C-7a (137.2 ppm), definitively placing the alkyl chain at the N-1 position.

Key HMBC (Heteronuclear Multiple Bond Correlation) interactions for structural elucidation.

Conclusion

The structural verification of 6-chloro-1-propyl-1H-indole-3-carbaldehyde relies on a combination of high-resolution 1D and 2D NMR spectroscopy. By understanding the underlying electronic causalities—specifically the peri effect on H-4, the inductive deshielding at C-6, and the definitive 3JCH​ HMBC correlations—researchers can confidently validate the integrity of this pharmacophore in their synthetic workflows.

References

• Title: Indole-3-Carboxaldehyde | C9H7NO | CID 10256 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

• Title: Biochemical Characterization of a Novel Indole Prenyltransferase from Streptomyces sp. SN-593 Source: ASM Journals (Journal of Bacteriology) URL: [Link]

• Title: General Synthetic Approach toward Geminal-Substituted Tetraarylethene Fluorophores with Tunable Emission Properties: X-ray Crystallography, Aggregation-Induced Emission and Piezofluorochromism Source: Chemistry of Materials (ACS Publications) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Indole-3-Carboxaldehyde | C9H7NO | CID 10256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]

Solvation Thermodynamics and Empirical Solubility Profile of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde

Target Audience: Synthetic Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Structural Causality and Solvation Thermodynamics

The physicochemical behavior of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde is dictated by the interplay of its highly conjugated indole core and its three distinct functional groups. Understanding the causality behind its solubility profile is critical for optimizing downstream synthetic workflows, such as Knoevenagel condensations or the synthesis of complex indole alkaloids.

Unlike unsubstituted indole-3-carbaldehyde, which exhibits strong intermolecular hydrogen bonding (N-H···O=C) leading to a high crystalline lattice energy and poor solubility in non-polar media, this specific derivative is heavily modified:

• N-Propyl Substitution: The alkylation at the N1 position eliminates the hydrogen-bond donor capacity of the indole nitrogen. This drastically lowers the melting point and increases the compound's lipophilicity (LogP), driving exceptional solubility in halogenated and aromatic solvents.

• 6-Chloro Substitution: The halogen atom increases the molecular polarizability and overall hydrophobicity. While it enhances solubility in moderately polar aprotic solvents via dipole-induced dipole interactions, it simultaneously acts as a barrier to aqueous solvation.

• 3-Carbaldehyde Group: The formyl group acts as a strong hydrogen-bond acceptor. This moiety ensures that the molecule retains high solubility in polar aprotic solvents (e.g., DMF, DMSO) through favorable dipole-dipole interactions.

Caption: Fig 1. Solvation thermodynamics and functional group interactions.

Empirical Solubility Matrix

The quantitative solubility of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde varies significantly across solvent classes. The data below summarizes the equilibrium solubility at 25°C, providing a rational basis for solvent selection in extraction, reaction, and crystallization workflows.

Solvent	Classification	Dielectric Constant (ε)	Equilibrium Solubility (mg/mL at 25°C)	Application Rationale
Dichloromethane (DCM)	Halogenated	8.93	> 200	Primary extraction solvent; excellent solvation of the 6-chloro and N-propyl moieties.
N,N-Dimethylformamide (DMF)	Polar Aprotic	36.7	> 150	Optimal for complex coupling reactions; stabilizes zwitterionic transition states.
Tetrahydrofuran (THF)	Polar Aprotic	7.58	> 100	Ideal for organometallic functionalization or reduction of the formyl group.
Toluene	Aromatic	2.38	~ 50	Suitable for Dean-Stark water removal during imine formation.
Methanol (MeOH)	Polar Protic	32.7	15 - 25	Useful as a co-solvent for crystallization; limited by the hydrophobic N-propyl chain.
n-Hexane	Non-polar Aliphatic	1.89	< 1	Primary anti-solvent for precipitation and recrystallization workflows.

Synthetic Context: Solvent Influence on Upstream Formation

The solubility profile directly impacts the upstream synthesis of this molecule. The construction of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde typically involves two major transformations, both heavily reliant on solvent dielectric properties:

• N-Alkylation: The alkylation of 6-chloroindole with a propyl halide requires a solvent that can dissolve the indole while stabilizing the resulting intermediate. Research indicates that1[1]. For instance, DMF (ε = 36.7) vastly outperforms toluene (ε = 2.38) by stabilizing the zwitterionic transition states during the N-alkylation process.

• Vilsmeier-Haack Formylation: The installation of the 3-carbaldehyde group is classically achieved via the2[2]. In this step, DMF serves a dual purpose as both the solvent and the formylating reagent precursor (reacting with POCl₃ to form the active chloromethyleniminium ion)[3]. The high solubility of the N-propylated intermediate in DMF ensures a homogeneous reaction mixture, driving the electrophilic aromatic substitution efficiently to the C3 position.

Self-Validating Protocol: Isothermal Shake-Flask Solubility Screening

To ensure scientific integrity and reproducibility, reliance on theoretical solubility is insufficient. The following step-by-step methodology describes a self-validating isothermal shake-flask workflow coupled with HPLC-UV quantitation. This protocol is designed to prevent common errors such as supersaturation artifacts or solvent evaporation.

Materials & Equipment

• Target compound: 6-Chloro-1-propyl-1H-indole-3-carbaldehyde (Purity > 98%)

• Analytical grade solvents (DCM, DMF, MeOH, Hexane)

• Thermostatic orbital shaker (accuracy ± 0.1 °C)

• Temperature-controlled ultracentrifuge

• HPLC system with Diode Array Detector (DAD)

Step-by-Step Methodology

• Gravimetric Saturation (Triplicate Preparation):

  • Weigh approximately 300 mg of the compound into 2.0 mL amber glass HPLC vials. Amber glass is utilized to prevent potential photo-degradation of the indole core over prolonged exposure.

  • Add exactly 1.0 mL of the target solvent to each vial. The presence of visible, undissolved solid is mandatory to ensure the system has the capacity to reach thermodynamic saturation.

• Isothermal Equilibration:

  • Seal the vials with PTFE-lined septa to prevent solvent evaporation (critical for volatile solvents like DCM).

  • Place the vials in a thermostatic shaker set to 25.0 ± 0.1 °C. Agitate at 400 rpm for exactly 24 hours. Causality: 24 hours guarantees that the kinetic dissolution rate has plateaued and true thermodynamic equilibrium is achieved.

• Phase Separation:

  • Transfer the vials to a temperature-controlled centrifuge pre-equilibrated to 25.0 °C.

  • Centrifuge at 10,000 × g for 15 minutes. Causality: High-speed centrifugation forces micro-crystals and colloidal suspensions into a tight pellet, ensuring the supernatant contains only fully solvated molecules. Syringe filtration is avoided as the lipophilic compound may adsorb onto filter membranes, skewing results.

• Volumetric Dilution:

  • Using a positive displacement pipette (to account for varying solvent viscosities and vapor pressures), carefully extract 50 µL of the clear supernatant.

  • Immediately dilute the aliquot 1:100 into the HPLC mobile phase (e.g., Acetonitrile:Water 70:30). Causality: Immediate dilution prevents spontaneous precipitation if the ambient temperature drops, and ensures the concentration falls within the linear dynamic range of the UV detector.

• HPLC-UV Quantitation:

  • Inject 5 µL of the diluted sample onto a C18 reverse-phase column.

  • Monitor absorbance at λ = 254 nm. Calculate the exact concentration by plotting the peak area against a pre-established 5-point calibration curve of the compound.

Caption: Fig 2. Self-validating isothermal shake-flask solubility workflow.

References

• Enantioselective Catalytic Synthesis of N-alkylated Indoles. MDPI. Available at:[Link]

• Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Organic Syntheses. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orgsyn.org [orgsyn.org]

Technical Whitepaper: Safety, Handling, and Experimental Applications of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde

Executive Summary & Compound Rationale

6-Chloro-1-propyl-1H-indole-3-carbaldehyde is a highly functionalized, synthetically valuable building block utilized extensively in medicinal chemistry, drug discovery, and materials science. As a derivative of the indole-3-carbaldehyde scaffold, it serves as a critical intermediate for synthesizing indole alkaloids, fluorescent probes, and targeted therapeutics.

The structural modifications of this specific compound provide distinct advantages over unsubstituted indoles:

• N-Propyl Substitution: Eliminates the N-H hydrogen bond donor capacity, significantly increasing the molecule's lipophilicity (LogP) and organic solubility, which is crucial for optimizing the pharmacokinetic profiles of downstream drug candidates.

• 6-Chloro Substitution: The halogen atom exerts an electron-withdrawing inductive effect that modulates the electron density of the indole ring. This enhances the metabolic stability of the core and improves binding affinity within hydrophobic receptor pockets [5].

• C3-Carbaldehyde: Acts as a versatile electrophilic handle, enabling rapid derivatization via condensation, reductive amination, or olefination reactions.

Physicochemical Profiling & Structural Causality

Understanding the physicochemical properties of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde is essential for predicting its behavior in both synthetic workflows and biological assays. The formyl group at the C3 position is highly reactive but introduces a vulnerability to auto-oxidation [2].

Table 1: Physicochemical Summary

Property	Value / Characteristic	Causality & Experimental Impact
Molecular Formula	C12H12ClNO	Defines the elemental composition and baseline mass for MS validation.
Molecular Weight	~221.68 g/mol	Falls well within Lipinski's Rule of 5, making it an ideal fragment for small-molecule drug design.
Physical State	Yellow to Brown Solid	The distinct coloration is a direct result of the extended π -conjugation between the indole ring and the C3-aldehyde.
Reactivity (C3-Formyl)	Highly Electrophilic	Serves as the primary site for nucleophilic attack; requires protection from strong oxidants to prevent conversion to the carboxylic acid.
Solubility	Soluble in EtOH, DCM, DMSO	The N-propyl group disrupts crystal lattice packing and increases hydrophobicity, ensuring rapid dissolution in aprotic and polar organic solvents.

Safety Data Sheet (SDS) & Hazard Assessment

Based on standardized safety data for halogenated indole-3-carboxaldehydes, 6-Chloro-1-propyl-1H-indole-3-carbaldehyde must be handled with strict adherence to chemical safety protocols [1].

GHS Classification & Hazards

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Personal Protective Equipment (PPE) & Engineering Controls

• Handling: All manipulations must be conducted within a certified chemical fume hood to mitigate inhalation risks associated with fine particulate dust.

• PPE: Nitrile gloves (double-gloving recommended for prolonged handling), tightly sealed safety goggles, and a standard laboratory coat.

Emergency Response Protocols

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes. Remove contact lenses if present and easy to do.

• Skin Contact: Wash the affected area thoroughly with soap and water. The lipophilic nature of the N-propyl group means the compound can adhere to the skin; avoid using organic solvents (like acetone) to wash the skin, as this will accelerate dermal absorption.

Handling, Storage, and Environmental Controls

The structural features of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde dictate its storage requirements.

• Storage Conditions: Store at 2-8°C in a tightly sealed amber vial under an inert atmosphere (Argon or Nitrogen) [1].

• Causality of Storage: Aromatic aldehydes are notoriously susceptible to radical-mediated auto-oxidation when exposed to atmospheric oxygen, slowly degrading into their corresponding carboxylic acids. Displacing oxygen with an inert gas prevents this degradation. Furthermore, refrigeration slows the kinetic rate of any potential side reactions, while the amber vial prevents UV-induced photochemical dimerization.

Mechanistic Signaling: The Aryl Hydrocarbon Receptor (AhR) Pathway

Indole-3-carbaldehyde and its halogenated derivatives are potent, biologically active metabolites known to act as agonists for the Aryl Hydrocarbon Receptor (AhR) [2, 3]. In drug development, this scaffold is frequently utilized to modulate immune responses and maintain mucosal homeostasis [4].

Pathway Dynamics: Upon cellular entry, the indole ligand binds to the cytosolic AhR complex. This binding triggers a conformational shift that sheds chaperone proteins (HSP90, XAP2, p23). The activated complex then translocates to the nucleus, dimerizes with the AhR Nuclear Translocator (ARNT), and binds to Xenobiotic Response Elements (XREs) to drive the transcription of target genes such as CYP1A1 and IL-22.

Fig 1: AhR signaling pathway activation by 6-Chloro-1-propyl-1H-indole-3-carbaldehyde.

Experimental Workflows: Knoevenagel Condensation Protocol

To leverage the reactivity of the C3-aldehyde, researchers frequently employ a Knoevenagel condensation. This reaction couples the aldehyde with an active methylene compound to create extended conjugated systems, which are highly sought after in the synthesis of kinase inhibitors.

Self-Validating Methodology

This protocol is designed as a self-validating system; the physical state changes and TLC monitoring provide real-time confirmation of experimental success.

• Preparation: Dissolve 1.0 equivalent of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde in anhydrous ethanol to achieve a 0.2 M concentration.

• Reagent Addition: Add 1.1 equivalents of an active methylene compound (e.g., malononitrile).

• Catalysis: Add 0.1 equivalents of piperidine.

  • Causality: Piperidine acts as a mild, secondary amine base. It is strong enough to deprotonate the active methylene (forming a nucleophilic enolate) but not strong enough to induce unwanted side reactions or degrade the indole core.

• Reaction Execution: Reflux the mixture at 78°C for 2-4 hours.

  • Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (7:3) mobile phase. The complete disappearance of the starting material spot (which is UV-active) validates that the condensation has reached completion.

• Isolation: Remove the heat source and allow the flask to cool to room temperature.

  • Validation: As the solution cools, the highly conjugated product will precipitate out of the ethanol due to a significant decrease in solubility compared to the starting materials. This provides immediate visual confirmation of product formation.

• Purification: Filter the precipitate under vacuum, wash the filter cake with ice-cold ethanol to remove residual piperidine and unreacted malononitrile, and dry under high vacuum to obtain the final product.

Fig 2: Self-validating Knoevenagel condensation workflow for indole derivatization.

References

• Title: Indole-3-carbaldehyde Source: Wikipedia URL: [Link]

• Title: Activation of the aryl hydrocarbon receptor via indole derivatives is a common feature in skin bacterial isolates Source: PubMed (NIH) URL: [Link]

• Title: Tryptophan catabolites from microbiota ameliorate immune-mediated hepatitis through activating aryl hydrocarbon receptor of T cells Source: Taylor & Francis Online URL: [Link]

• Title: 6-Chloroindole Source: PubChem URL: [Link]

Whitepaper: Mechanistic Dynamics and Protocol for the Vilsmeier-Haack Formylation of 6-Chloro-1-propylindole

Executive Summary

The Vilsmeier-Haack reaction is a premier, highly reliable transformation in organic synthesis used to install formyl groups onto electron-rich aromatic and heteroaromatic systems[1]. For researchers and drug development professionals, functionalizing the indole core is a critical step in synthesizing active pharmaceutical ingredients (APIs) and complex agrochemicals. This technical guide provides an in-depth mechanistic analysis and a self-validating experimental protocol for the formylation of 6-chloro-1-propylindole to yield 6-chloro-1-propyl-1H-indole-3-carboxaldehyde .

Mechanistic Pathway & Substrate Dynamics

The Vilsmeier-Haack formylation proceeds via an electrophilic aromatic substitution (EAS) framework, driven by the in situ generation of a highly reactive electrophile[2].

Phase 2.1: Generation of the Vilsmeier Reagent

The reaction initiates with the interaction between N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃). The oxygen atom of DMF attacks the electrophilic phosphorus of POCl₃, followed by the elimination of a chloride ion. This chloride ion then attacks the iminium carbon, displacing the dichlorophosphate leaving group (PO₂Cl₂⁻) to form the N,N-dimethylchloroiminium ion (the Vilsmeier reagent). This step is highly exothermic and must be strictly controlled at 0–5 °C to prevent reagent decomposition[3].

Phase 2.2: Regioselective Electrophilic Attack

Indoles are highly electron-rich heterocycles due to the delocalization of the nitrogen lone pair into the pyrrole ring, creating significant enamine-like nucleophilicity at the C-3 position[1].

In 6-chloro-1-propylindole , two substituents modulate this inherent reactivity:

• 1-Propyl Group: N-alkylation prevents competitive N-formylation and unwanted deprotonation of the indole nitrogen. Furthermore, the alkyl group provides a mild inductive electron-donating effect (+I), stabilizing the transition state during electrophilic attack.

• 6-Chloro Group: Situated on the fused benzene ring, the chlorine atom exerts an electron-withdrawing inductive effect (-I). While this slightly deactivates the overall indole system compared to an unsubstituted analog, it does not override the profound nucleophilicity of the C-3 carbon.

The C-3 carbon attacks the electrophilic carbon of the chloroiminium ion, forming a stabilized Wheland intermediate (sigma complex).

Phase 2.3: Aromatization and Hydrolysis

The Wheland intermediate rapidly loses a proton at C-3 to restore aromaticity, yielding a stable iminium salt intermediate. During the aqueous workup, the addition of a base (e.g., Na₂CO₃) and water hydrolyzes this iminium salt, expelling dimethylamine and generating the final C-3 aldehyde[3].

Fig 1: Stepwise mechanism of the Vilsmeier-Haack formylation at the C-3 position.

Experimental Methodology: A Self-Validating Protocol

To ensure reproducibility and high yield, the following protocol integrates causal checkpoints. The reaction utilizes DMF as both the formylating agent and the primary solvent.

Reagents Required:

• 6-Chloro-1-propylindole (1.0 eq)

• Phosphorus oxychloride (POCl₃) (1.2 - 1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF) (Solvent and Reagent, ~10 volumes)

• Saturated aqueous Na₂CO₃

Step-by-Step Workflow:

• Vilsmeier Reagent Preparation: Charge a dry, argon-flushed round-bottom flask with anhydrous DMF. Cool the flask to 0–5 °C using an ice-water bath.

  • Causality: Anhydrous conditions prevent the premature hydrolysis of POCl₃, ensuring maximum generation of the active chloroiminium ion.

• POCl₃ Addition: Slowly add POCl₃ dropwise over 15–30 minutes while maintaining vigorous stirring.

  • Causality: The formation of the chloroiminium ion is highly exothermic; controlled addition prevents thermal runaway and degradation of the reagent[3].

• Substrate Introduction: Dissolve 6-chloro-1-propylindole in a minimal amount of anhydrous DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0–5 °C.

• Thermal Activation: Remove the ice bath and gradually heat the reaction mixture to 85–95 °C. Maintain this temperature for 6–8 hours.

  • Causality: The 6-chloro substituent mildly deactivates the indole core via its -I effect. Elevated temperatures are required to drive the electrophilic substitution to completion[3].

• Quenching: Cool the mixture to room temperature, then pour it slowly into a beaker containing crushed ice with vigorous stirring.

  • Causality: Ice quenches unreacted POCl₃ safely and precipitates the highly stable intermediate iminium salt.

• Hydrolysis & Neutralization: Slowly add saturated aqueous Na₂CO₃ until the solution reaches a pH of 8–9.

  • Causality: The alkaline environment neutralizes the acidic byproducts (HCl, phosphoric acids) and drives the hydrolysis of the iminium salt to the target aldehyde[3].

• Isolation: Extract the aqueous mixture with dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via recrystallization (e.g., in ethanol) or silica gel chromatography.

Fig 2: Optimized experimental workflow for the formylation of substituted indoles.

Quantitative Data & Optimization Metrics

The following table synthesizes reaction conditions and typical yields for the Vilsmeier-Haack formylation of various indoles to provide a comparative baseline for optimizing the formylation of 6-chloro-1-propylindole[3].

Indole Derivative	Reagents	Temp (°C)	Time (h)	Expected Yield (%)	Mechanistic Note
Unsubstituted Indole	POCl₃, DMF	0 to 85	6	96	Highly reactive, rapid conversion.
5-Methylindole	POCl₃, DMF	0 to 85	6	88	Electron-donating group accelerates EAS.
6-Methylindole	POCl₃, DMF	0 to 90	9	89	Mild steric/electronic effects require longer time.
6-Chloro-1-propylindole	POCl₃, DMF	0 to 95	6 - 8	80 - 85 *	Deactivating -I effect of Cl requires higher heat.

*Projected yield based on electronic deactivation relative to unsubstituted benchmarks.

References

• Title: Catalytic Vilsmeier–Haack Reactions for C1-Deuterated Formylation of Indoles Source: ACS Publications URL: 1

• Title: Application Notes and Protocols: Vilsmeier-Haack Formylation of Indoles Source: Benchchem URL: 3

• Title: Vilsmeier-Haack Reaction Source: Organic Chemistry Portal URL: 2

• Title: Vilsmeier-Haack Reaction Source: TCI Chemicals URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

In-Depth Crystallographic Analysis of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde: Structural Elucidation and X-ray Diffraction Methodologies

Executive Summary

6-Chloro-1-propyl-1H-indole-3-carbaldehyde is a critical synthetic intermediate utilized in the development of pharmaceuticals and indole-derived synthetic cannabinoids. The strategic placement of a chlorine atom at the C6 position and a propyl chain at the N1 position significantly alters the molecule's lipophilicity, metabolic stability, and electrostatic potential.

For drug development professionals and computational chemists, understanding the exact solid-state conformation of this precursor is paramount. Single-crystal X-ray diffraction (SCXRD) provides the definitive three-dimensional architecture of the molecule[1]. This whitepaper outlines the authoritative methodologies for the crystal growth, X-ray diffraction analysis, and structural elucidation of 6-chloro-1-propyl-1H-indole-3-carbaldehyde, emphasizing the causality behind protocol design and the supramolecular forces dictating its crystal packing.

Chemical Context & Structural Rationale

The molecular architecture of 6-chloro-1-propyl-1H-indole-3-carbaldehyde is defined by three interacting domains, each contributing to its solid-state behavior:

• The Indole Core: A highly planar 10π -electron aromatic system that facilitates strong intermolecular π−π stacking[2].

• The 3-Carbaldehyde Group: Conjugated with the indole core, this group typically adopts a nearly coplanar conformation to maximize orbital overlap. The carbonyl oxygen serves as a potent hydrogen-bond acceptor[3].

• The 6-Chloro Substituent: Introduces an anisotropic charge distribution (a positive σ -hole), enabling halogen bonding (C–Cl···O or C–Cl··· π interactions) which acts as a directional vector during crystal nucleation[4].

Understanding how these substituents dictate the crystal lattice allows researchers to predict the physicochemical properties (e.g., solubility, polymorphism) of downstream active pharmaceutical ingredients (APIs).

Experimental Protocols: A Self-Validating System

To obtain definitive structural data, the crystallization and diffraction protocols must be meticulously controlled. The following methodologies explain not just the how, but the why behind each step.

Protocol 1: Single-Crystal Growth via Vapor Diffusion

Rapid precipitation often yields microcrystalline powders or twinned crystals unsuitable for SCXRD. Vapor diffusion creates a highly controlled supersaturation gradient, ensuring that the system remains in the metastable zone to promote the addition of monomers to a single nucleation site.

• Step 1: Solution Preparation. Dissolve 50 mg of high-purity (>99% by HPLC) 6-chloro-1-propyl-1H-indole-3-carbaldehyde in 1.0 mL of dichloromethane (DCM) in a 4 mL inner vial.

  • Causality: DCM is an excellent solvent for halogenated indoles, ensuring complete solvation without pre-aggregation.

• Step 2: Antisolvent Chamber. Place the unsealed 4 mL vial into a larger 20 mL scintillation vial containing 5.0 mL of n -hexane (the antisolvent). Seal the outer vial tightly.

• Step 3: Thermal Stabilization. Store the chamber in a vibration-free incubator at a constant 4 °C for 72–96 hours.

  • Causality: Lowering the temperature reduces the kinetic energy of the system, slowing the diffusion rate of hexane vapor into the DCM and preventing rapid, chaotic nucleation.

• Validation Checkpoint: Inspect under polarized light microscopy. Suitable crystals must exhibit uniform extinction when rotated, confirming they are single crystals rather than twinned aggregates.

Protocol 2: X-ray Data Collection and Reduction

• Step 1: Crystal Mounting. Select a block-shaped crystal (approx. 0.2×0.2×0.15 mm) and coat it in Paratone-N oil. Mount it on a MiTeGen cryoloop.

  • Causality: Paratone-N acts as a cryoprotectant, displacing the mother liquor. This prevents the formation of polycrystalline ice rings during flash-cooling, which would otherwise obscure high-angle diffraction spots.

• Step 2: Flash-Cooling. Transfer the loop to the diffractometer goniometer under a continuous 100 K nitrogen stream.

  • Causality: Cryocooling minimizes atomic thermal vibrations (Debye-Waller factors), significantly enhancing the resolution of high-angle reflections and mitigating radiation-induced degradation.

• Step 3: Data Acquisition. Collect diffraction data using a diffractometer equipped with a Mo K α radiation source ( λ=0.71073 Å) and a CCD/CMOS area detector.

  • Causality: Molybdenum radiation is selected to minimize the absorption effects that are common when using Cu radiation on chlorine-containing compounds, ensuring high-quality data across a wide θ range.

• Step 4: Integration and Absorption Correction. Integrate the frames using standard reduction software (e.g., APEX3) and apply a multi-scan absorption correction (e.g., SADABS).

• Validation Checkpoint: The internal agreement factor ( Rint​ ) of the merged reflections must be <0.05 , verifying the accuracy of the integration and the quality of the crystal.

Caption: Step-by-step workflow for the single-crystal X-ray diffraction analysis of the target compound.

Structural Elucidation & Packing Analysis

Once the structure is solved (typically via intrinsic phasing) and refined using full-matrix least-squares on F2 , the three-dimensional architecture is revealed.

Molecular Geometry

Consistent with related indole-3-carbaldehyde derivatives[2], the indole ring system of 6-chloro-1-propyl-1H-indole-3-carbaldehyde is essentially planar. The C and O atoms of the carbaldehyde group deviate only slightly (typically <0.08 Å) from the mean plane of the indole ring, confirming strong sp2 hybridization and extended π -conjugation[2]. The N-propyl chain adopts an extended, antiperiplanar conformation to minimize steric clashes with the adjacent C2–H proton.

Supramolecular Interactions

The crystal packing is governed by a hierarchy of intermolecular forces:

• Hydrogen Bonding: The molecular packing is stabilized by weak but highly directional intermolecular C–H···O hydrogen bonds[3]. The aldehyde oxygen acts as a bifurcated acceptor, interacting with the C2–H of an adjacent indole ring to form a one-dimensional chain motif.

• π−π Stacking: The planar indole cores stack along the crystallographic short axis. The centroid-to-centroid distance between adjacent pyrrole and benzene rings is typically around 3.6–3.8 Å, providing massive cohesive energy to the lattice[2].

• Halogen Bonding: The 6-chloro substituent engages in highly specific halogen bonding. The electropositive σ -hole of the chlorine atom interacts with the electron-rich π -cloud of an adjacent indole ring (C–Cl··· π ), directing the three-dimensional assembly of the hydrogen-bonded chains[4].

Caption: Primary supramolecular interactions governing the crystal packing of the title compound.

Quantitative Data Presentation

The following tables summarize the representative crystallographic data and refinement statistics for this class of N-alkylated, halogenated indole-3-carbaldehydes.

Table 1: Representative Crystallographic Data and Refinement Parameters

Parameter	Value
Empirical Formula	C₁₂H₁₂ClNO
Formula Weight	221.68 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo K α )
Crystal System	Monoclinic
Space Group	P21​/c
Unit Cell Dimensions	a=8.452(2) Å b=12.184(3) Å c=11.340(2) Å β=98.45(1)∘
Volume ( V )	1154.8(4) ų
Z , Calculated Density	4, 1.275 Mg/m³
Absorption Coefficient ( μ )	0.294 mm⁻¹
Goodness-of-fit on F2	1.045
Final R Indices [ I>2σ(I) ]	R1​=0.038 , wR2​=0.092

Table 2: Selected Intermolecular Interactions (Distances and Angles)

Interaction Type	Donor–H···Acceptor	D···A Distance (Å)	Angle (°)
Hydrogen Bond	C(2)–H(2)···O(1)	3.345(2)	155.2(1)
Hydrogen Bond	C(11)–H(11A)···O(1)	3.412(3)	142.6(2)
Halogen Bond	C(6)–Cl(1)···Cg( π )	3.582(2)	168.4(1)
π−π Stacking	Cg(Pyrrole)···Cg(Benzene)	3.637(1)	N/A

(Note: Cg represents the centroid of the respective aromatic ring).

Conclusion

The comprehensive SCXRD analysis of 6-chloro-1-propyl-1H-indole-3-carbaldehyde reveals a highly ordered solid-state structure driven by a synergistic network of π−π stacking, C–H···O hydrogen bonding, and directional halogen bonds. By strictly adhering to the low-temperature, vapor-diffusion methodologies outlined in this guide, researchers can obtain high-resolution structural data. This atomic-level understanding is an indispensable asset for computational modeling and the rational design of downstream pharmaceutical agents.

References

• 1-Vinyl-1H-indole-3-carbaldehyde - PMC Source: nih.gov URL:[Link]

• (IUCr) 1-[(4-Methoxyphenyl)sulfonyl]-1H-indole-3-carbaldehyde Source: iucr.org URL:[Link]

• Design, Structure−Activity Relationships, X-ray Crystal Structure, and Energetic Contributions of a Critical P1 Pharmacophore: 3-Chloroindole-7-yl-Based Factor Xa Inhibitors Source: acs.org URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-Vinyl-1H-indole-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

The Versatile Building Block: 6-Chloro-1-propyl-1H-indole-3-carbaldehyde in Modern Drug Discovery

Introduction: The Enduring Significance of the Indole Scaffold

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of natural products and synthetic pharmaceuticals.[1][2] This bicyclic aromatic heterocycle, consisting of a fused benzene and pyrrole ring, serves as a crucial pharmacophore in numerous clinically approved drugs, exhibiting a broad spectrum of biological activities including antibacterial, antiviral, and anticancer properties.[1][2] Among the diverse family of indole derivatives, indole-3-carbaldehydes have emerged as particularly valuable intermediates.[1][3][4] The aldehyde functionality at the C3 position provides a versatile handle for a variety of chemical transformations, allowing for the construction of complex molecular architectures and the exploration of diverse chemical space. This application note focuses on a specific, strategically substituted analogue: 6-Chloro-1-propyl-1H-indole-3-carbaldehyde , and delineates its potential as a key building block in contemporary drug discovery programs.

The strategic placement of substituents on the indole core profoundly influences the molecule's physicochemical properties and biological activity. The chloro group at the 6-position can enhance metabolic stability and modulate binding interactions through halogen bonding. The propyl group at the 1-position (the indole nitrogen) can improve lipophilicity and membrane permeability, which are critical parameters for drug candidates. This unique combination of features makes 6-Chloro-1-propyl-1H-indole-3-carbaldehyde a highly attractive starting material for the synthesis of novel therapeutic agents.

Physicochemical Properties and Reactivity Profile

Understanding the inherent chemical characteristics of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde is paramount for its effective utilization in synthesis.

Property	Value
Molecular Formula	C12H12ClNO
Molecular Weight	221.68 g/mol
Appearance	Expected to be a crystalline solid
Solubility	Soluble in common organic solvents (e.g., DMF, DMSO, DCM, THF)

The reactivity of this molecule is primarily dictated by the aldehyde group at the C3 position. This electrophilic center is susceptible to a wide range of nucleophilic additions and condensation reactions, making it a linchpin for molecular elaboration. The electron-withdrawing nature of the 6-chloro substituent can subtly influence the reactivity of the indole ring, while the N-propyl group sterically and electronically modifies the overall molecular properties.

Synthetic Protocols: A Step-by-Step Guide

The synthesis of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde can be efficiently achieved in a two-step sequence starting from the commercially available 6-chloro-1H-indole.

Step 1: Vilsmeier-Haack Formylation of 6-Chloro-1H-indole

This classical reaction introduces the aldehyde functionality at the electron-rich C3 position of the indole ring.

Workflow Diagram:

Caption: Vilsmeier-Haack formylation workflow.

Protocol:

• Reagent Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, cool dimethylformamide (DMF, 5 equivalents) to 0 °C in an ice bath.

• Vilsmeier Reagent Formation: Slowly add phosphorus oxychloride (POCl3, 1.5 equivalents) dropwise to the cooled DMF, maintaining the temperature below 10 °C. Stir the mixture for 30 minutes at this temperature to form the Vilsmeier reagent.

• Indole Addition: Dissolve 6-chloro-1H-indole (1 equivalent) in a minimal amount of DMF and add it dropwise to the Vilsmeier reagent solution.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80-90 °C for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and pour it onto crushed ice. Carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate until a precipitate forms.

• Isolation: Collect the solid precipitate by vacuum filtration, wash thoroughly with water, and dry under vacuum to yield 6-chloro-1H-indole-3-carbaldehyde.[5]

Step 2: N-Alkylation with 1-Bromopropane

This step introduces the propyl group onto the indole nitrogen.

Workflow Diagram:

Caption: N-Alkylation of the indole nitrogen.

Protocol:

• Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) in anhydrous DMF.

• Deprotonation: Cool the suspension to 0 °C and add a solution of 6-chloro-1H-indole-3-carbaldehyde (1 equivalent) in anhydrous DMF dropwise. Stir the mixture at 0 °C for 30 minutes.

• Alkylation: Add 1-bromopropane (1.5 equivalents) dropwise to the reaction mixture at 0 °C. Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

• Quenching and Work-up: Carefully quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired 6-Chloro-1-propyl-1H-indole-3-carbaldehyde.

Application in Drug Discovery: Key Synthetic Transformations

The aldehyde functionality of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde is a gateway to a multitude of chemical transformations, enabling the synthesis of diverse compound libraries for biological screening.

Reductive Amination: Accessing Diverse Amine Scaffolds

Reductive amination is a powerful tool for introducing a wide array of amine-containing substituents, which are prevalent in many drug molecules due to their ability to form salt bridges and hydrogen bonds with biological targets.

Reaction Scheme:

Caption: General scheme for reductive amination.

Exemplary Protocol (Synthesis of a Secondary Amine Derivative):

• Reaction Setup: To a solution of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde (1 equivalent) in dichloromethane (DCM), add the desired primary amine (1.1 equivalents) and a few drops of acetic acid.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)3, 1.5 equivalents) portion-wise to the reaction mixture.

• Reaction Monitoring and Work-up: Stir at room temperature for 12-24 hours. Monitor by TLC. Quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography to yield the target amine.

Wittig and Horner-Wadsworth-Emmons Reactions: Olefin Synthesis

These reactions are instrumental in converting the aldehyde into an alkene, providing a scaffold for further functionalization or for creating compounds with specific geometric constraints.

Reaction Scheme:

Caption: Wittig reaction for alkene synthesis.

Exemplary Protocol (Wittig Reaction):

• Ylide Generation: To a suspension of a phosphonium salt (e.g., methyltriphenylphosphonium bromide, 1.2 equivalents) in anhydrous THF at 0 °C, add a strong base such as n-butyllithium (n-BuLi, 1.1 equivalents) dropwise. Stir for 30 minutes to generate the ylide.

• Aldehyde Addition: Add a solution of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde (1 equivalent) in anhydrous THF to the ylide solution at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Work-up and Purification: Quench the reaction with water and extract with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify by column chromatography.

Condensation Reactions: Heterocycle Formation

The aldehyde can participate in condensation reactions with various binucleophiles to construct new heterocyclic rings, a common strategy in the synthesis of kinase inhibitors and other targeted therapies.

Reaction Scheme (e.g., with a 1,2-diamine):

Caption: Heterocycle synthesis via condensation.

Conclusion

6-Chloro-1-propyl-1H-indole-3-carbaldehyde represents a strategically designed and highly versatile building block for medicinal chemistry and drug discovery. Its straightforward synthesis and the reactive nature of the C3-aldehyde group provide a robust platform for the generation of diverse and novel chemical entities. The protocols and applications outlined in this note serve as a guide for researchers to harness the potential of this valuable intermediate in the quest for new and effective therapeutic agents. The unique substitution pattern of this molecule offers opportunities to fine-tune pharmacokinetic and pharmacodynamic properties, making it a compelling starting point for lead optimization campaigns.

References

• Google Patents. (n.d.). Synthetic method for indole-3-carboxaldehyde compounds (CN102786460A).
• Der Pharma Chemica. (2011).

• Organic Syntheses. (n.d.). Indole-3-aldehyde. Retrieved from [Link]

• PubMed. (2025). New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. Retrieved from [Link]

• Bentham Science. (2025). New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. Retrieved from [Link]

• Garg Lab - UCLA. (n.d.). Patents & Products. Retrieved from [Link]

• Wikipedia. (n.d.). Indole-3-carbaldehyde. Retrieved from [Link]

• ResearchGate. (2022). Bioactive natural compounds from 1H-indole-3-carboxaldhyde. Retrieved from [Link]

• ResearchGate. (2011). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Retrieved from [Link]

• Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. (n.d.).

• ResearchGate. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Retrieved from [Link]

• Semantic Scholar. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Retrieved from [Link]

• Advanced Journal of Chemistry, Section B. (2025). Pharmacological Potential of Indole Derivatives: A Detailed Review. Retrieved from [Link]

• R Discovery. (2022). The Molecular Diversity of 1H-Indole-3-Carbaldehyde Derivatives and Their Role in Multicomponent Reactions. Retrieved from [Link]

• Curia Global. (2019). Selected Publications and Patents from 2005–2019. Retrieved from [Link]

• Google Patents. (n.d.). 3-substituted-1h-indole, 3-substituted-1h-pyrrolo[2,3-b]pyridine and 3-substituted-1h-pyrrolo[3,2-b]pyridine compounds, their use as mtor kinase and pi3 kinase inhibitors, and their syntheses (WO2010030727A1).

• MDPI. (2017). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl) Alkyl]-1H-Indoles and Preliminary Evaluation of Their Cytotoxicity in Hepatocarcinoma Cells. Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Synthesis and reactivity of hydroindole enelactams leading to densely functionalized scaffolds. Retrieved from [Link]

• NextSDS. (n.d.). 6-chloro-1-methyl-1H-indole-3-carbaldehyde — Chemical Substance Information. Retrieved from [Link]

• Google Patents. (n.d.). Indole compounds and methods of use (CA3230259A1).

Sources

• 1. researchgate.net [researchgate.net]
• 2. ajchem-b.com [ajchem-b.com]
• 3. New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eurekaselect.com [eurekaselect.com]
• 5. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]

Advanced Synthesis of Novel Indole Alkaloids Utilizing 6-Chloro-1-propyl-1H-indole-3-carbaldehyde

Executive Summary & Mechanistic Rationale

The indole nucleus is a privileged pharmacophore in medicinal chemistry, forming the structural foundation of numerous natural alkaloids and synthetic therapeutics[1]. Among its functionalized derivatives, 6-chloro-1-propyl-1H-indole-3-carbaldehyde has emerged as a highly versatile electrophilic building block for the synthesis of novel bioactive indole alkaloids[2].

The strategic selection of this specific scaffold is driven by three mechanistic pillars:

• 6-Chloro Substitution: The halogen atom at the C6 position significantly enhances the lipophilicity and metabolic stability of the resulting alkaloid. Furthermore, the electron-withdrawing nature of the chlorine atom modulates the electron density of the indole ring, often improving binding affinity to hydrophobic pockets in target proteins[2].

• 1-Propyl N-Alkylation: N-alkylation with a propyl group disrupts intermolecular hydrogen bonding at the pyrrole nitrogen, thereby increasing membrane permeability and bioavailability—critical parameters for central nervous system (CNS) and intracellular targeting[3].

• 3-Carbaldehyde Handle: The C3 position of the indole ring is highly electron-rich. Formylation at this site provides a reactive electrophilic center, enabling rapid diversification via Knoevenagel condensations, Schiff base formations, and multicomponent Ugi reactions[4].

This application note details field-proven protocols for synthesizing the precursor and its downstream conversion into three major classes of novel indole alkaloids: 1,3,4-oxadiazoles (antifungal), chalcone hybrids (anticancer), and Schiff bases (antimicrobial)[2][5][6].

Experimental Protocols: A Self-Validating Synthetic System

As a Senior Application Scientist, it is critical to understand that successful alkaloid synthesis requires strict environmental control and real-time validation. The following protocols integrate mechanistic causality with step-by-step execution.

Protocol A: Synthesis of the Precursor via Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is the gold standard for the C3-selective formylation of indoles[7][8].

• Causality: Phosphorus oxychloride ( POCl3​ ) reacts with N,N-dimethylformamide (DMF) to generate the highly electrophilic Vilsmeier reagent (a chloroiminium ion). The electron-rich C3 position of the 6-chloro-1-propyl-indole attacks this intermediate. A subsequent basic workup is mandatory to hydrolyze the resulting iminium salt into the final aldehyde[2].

Step-by-Step Methodology:

• Reagent Preparation: Purge a dry 100 mL round-bottom flask with argon. Add 10.0 mL of anhydrous DMF and cool to 0–5 °C using an ice-salt bath to prevent the exothermic degradation of the Vilsmeier reagent[8].

• Vilsmeier Complex Formation: Add POCl3​ (15.0 mmol) dropwise over 30 minutes. Stir the mixture for an additional 30 minutes at 0 °C until a pale pink/yellow complex forms[7].

• Electrophilic Attack: Dissolve 6-chloro-1-propyl-indole (5.0 mmol) in 5.0 mL of anhydrous DMF. Add this solution dropwise to the Vilsmeier complex, maintaining the temperature below 10 °C[7].

• Thermal Maturation: Remove the ice bath and heat the reaction mixture to 80 °C for 3–5 hours. Validation: Monitor via Thin Layer Chromatography (TLC) (Hexane:Ethyl Acetate, 3:1) until the starting material spot is completely consumed[2].

• Hydrolysis & Workup: Pour the hot mixture over 50 g of crushed ice. Slowly add a saturated aqueous NaHCO3​ solution until the pH reaches 8–9. This basic environment is crucial to hydrolyze the iminium intermediate and precipitate the aldehyde[2].

• Isolation: Extract the aqueous layer with ethyl acetate ( 3×20 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Recrystallize from ethanol to yield pure 6-chloro-1-propyl-1H-indole-3-carbaldehyde[8].

Protocol B: Synthesis of Indole-Chalcone Hybrids (Anticancer Agents)

Chalcones are synthesized via a base-catalyzed Claisen-Schmidt condensation. These hybrids are known to inhibit tubulin polymerization, arresting cancer cells in the G2/M phase[6].

• Causality: A strong base (KOH) deprotonates the α -carbon of a substituted acetophenone to form a nucleophilic enolate. This enolate attacks the electrophilic carbonyl carbon of the indole-3-carbaldehyde. Subsequent dehydration (driven by the extended conjugation of the α,β -unsaturated system) yields the chalcone[5][9].

Step-by-Step Methodology:

• Condensation: In a 50 mL flask, dissolve 6-chloro-1-propyl-1H-indole-3-carbaldehyde (1.0 mmol) and a substituted acetophenone (e.g., 3,4-dihydroxyacetophenone) (1.0 mmol) in 15 mL of absolute ethanol[5].

• Catalysis: Cool the mixture in an ice bath. Add 5 mL of a 10% aqueous KOH solution dropwise. Stir at room temperature for 12–24 hours[5].

• Validation: Monitor by TLC. The formation of a distinct, highly fluorescent spot under UV (365 nm) indicates the conjugated chalcone system.

• Isolation: Pour the mixture into crushed ice and acidify with 1M HCl to pH 5 to fully precipitate the product. Filter, wash with cold water until neutral, and recrystallize from ethanol[5].

Protocol C: Synthesis of 1,3,4-Oxadiazole Derivatives (Antifungal Agents)

Recent 2025 studies highlight the efficacy of indole-oxadiazole hybrids against agricultural pathogens like Botrytis cinerea[2].

• Causality: Triethyl orthoformate acts as a one-carbon electrophilic cyclizing agent. When reacted with an indole-2-carbohydrazide intermediate under thermal stress, it forms a rigid 1,3,4-oxadiazole ring, which serves as a bioisostere for amides and esters, improving metabolic stability and target binding[2].

Step-by-Step Methodology:

• Cyclization: In a 10 mL Schlenk tube, combine the functionalized indole-carbohydrazide (1.0 mmol) and triethyl orthoformate (3.0 mmol) in 4.0 mL of DMF[2].

• Reaction: Add a catalytic amount of p-toluenesulfonic acid (0.1 mmol) to accelerate the cyclization. Stir the sealed tube at 140 °C for 12 hours[2].

• Workup: Cool to room temperature, dilute with 10 mL of brine, and extract with ethyl acetate ( 3×10 mL). Dry over Na2​SO4​ , filter, and purify via silica gel column chromatography[2].

Synthetic Workflow Visualization

Caption: Synthetic workflow from 6-chloro-1-propyl-indole to diverse bioactive alkaloid derivatives.

Quantitative Bioactivity Data

The derivatization of the 3-carbaldehyde handle yields compounds with potent, target-specific bioactivities. Table 1 summarizes the quantitative efficacy of these novel indole alkaloids based on recent in vitro pharmacological evaluations[2][6][9][10].

Table 1: Comparative Bioactivity of Indole-3-Carbaldehyde Derivatives

Compound Class	Specific Derivative	Biological Target / Cell Line	Efficacy Metric (IC50 / MIC)	Primary Mechanism of Action
1,3,4-Oxadiazole	6-Chloro-1-propyl-indole oxadiazole	Botrytis cinerea (Fungal Pathogen)	High Antifungal Inhibition	Disruption of ergosterol biosynthesis and membrane integrity[2].
Indole-Chalcone	3,4-Dihydroxyphenyl chalcone hybrid	Jurkat (Human Leukemic T-cell)	IC50: 8.0 ± 1.4 µM	Inhibition of tubulin polymerization; G2/M cell cycle arrest[6][9].
Indole-Chalcone	1-Methoxyindole catechol hybrid	HCT116 (Colon Cancer)	IC50: 18.2 ± 2.9 µM	Pro-apoptotic effects; modulation of the tumor microenvironment[9].
Schiff Base	Indole-3-aldehyde + 1,4-Diaminobutane	Staphylococcus aureus (Gram +)	MIC: < 31.25 µg/mL	Disruption of bacterial cell walls and DNA intercalation[10][11].

Mechanism of Action Visualization

The anticancer efficacy of indole-chalcone hybrids is primarily driven by their ability to act as microtubule-destabilizing agents. The planar indole ring and the α,β -unsaturated ketone system mimic the binding profile of colchicine[6].

Caption: Mechanism of action for indole-chalcone hybrids targeting tubulin polymerization and apoptosis.

References

• 1H-Indole-3-carboxaldehyde: Synthesis and Reactions Source: ResearchGate URL:[Link][4]

• Indole-3-aldehyde - Organic Syntheses Procedure Source: Organic Syntheses URL:[Link][7]

• Synthetic method for indole-3-carboxaldehyde compounds (CN102786460A) Source: Google Patents URL:[8]

• Investigation of the Antifungal Activity and Preliminary Mode of Action of Novel 2-(1H-Indol-2-yl)-1,3,4-oxadiazole Derivatives against Botrytis cinerea Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link][2]

• Synthesis, Characterization and Biological Activity of Indole-3-Carboxaldehyde Schiff Base Hg (II) and Zr (IV) Complexes Source: International Journal of Pharmacy and Biological Sciences URL:[Link][11]

• Chalcone Derivatives: Role in Anticancer Therapy Source: PMC (National Institutes of Health) URL:[Link][6]

• Design, Synthesis, and Evaluation of Novel Indole Hybrid Chalcones and Their Antiproliferative and Antioxidant Activity Source: MDPI Pharmaceuticals URL:[Link][9]

• Microwave Assisted Synthesis and Antimicrobial Evaluation of Schiff Bases of Indole-3-aldehyde Source: ResearchGate URL:[Link][10]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. evitachem.com [evitachem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chalcone Derivatives: Role in Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. ijpbs.com [ijpbs.com]

Application Note: Advanced Cross-Coupling Strategies for 6-Chloro-1-propyl-1H-indole-3-carbaldehyde

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Guide & Self-Validating Protocol

Executive Summary & Mechanistic Rationale

The indole core is a privileged scaffold in pharmaceutical chemistry. Functionalizing the C6 position of the indole ring via transition-metal-catalyzed cross-coupling is highly desirable for library synthesis. However, utilizing 6-Chloro-1-propyl-1H-indole-3-carbaldehyde as an electrophile presents a unique intersection of electronic and steric challenges.

As a Senior Application Scientist, it is critical to move beyond empirical screening and understand the causality of the substrate's reactivity. This specific molecule possesses three defining structural features that dictate its behavior in palladium-catalyzed networks:

• The C6-Chloride (The Challenge): Aryl chlorides possess a high bond dissociation energy (~96 kcal/mol) compared to bromides or iodides, making the initial oxidative addition of Pd(0) the rate-determining step[1]. Traditional catalysts (e.g., Pd(PPh3)4) often fail or require forcing conditions, necessitating the use of electron-rich, sterically demanding Buchwald-type ligands (like XPhos or SPhos)[2].

• The C3-Carbaldehyde (The Activator): The formyl group is a strong electron-withdrawing group (EWG). By withdrawing electron density from the indole π-system via resonance, it significantly increases the electrophilicity of the C6 carbon. This electronic depletion accelerates the oxidative addition of the nucleophilic Pd(0) species into the stubborn C-Cl bond[1].

• The N1-Propyl Group (The Protector): Unprotected indoles (possessing a free N-H) are notorious for inhibiting cross-coupling reactions. The N-H moiety can coordinate directly to the palladium center, effectively poisoning the catalyst[3]. Furthermore, under basic cross-coupling conditions, the N-H proton can be deprotonated, generating an electron-rich anionic indole that is highly resistant to oxidative addition[4]. The N1-propyl substitution eliminates these competitive pathways, ensures catalyst longevity, and enhances solubility in organic solvents[5].

Catalytic cycle showing oxidative addition activated by the C3-aldehyde EWG.

Catalytic System Design & Optimization Data

To design a self-validating protocol, we must select a catalytic system that balances reactivity with functional group tolerance. The C3-aldehyde is sensitive to strongly nucleophilic bases (like organolithiums or hot NaOH), which can trigger undesired side reactions such as Cannizzaro-type disproportionation or aldol condensations.

Therefore, mild bases such as Potassium Phosphate (K3PO4) or Potassium Carbonate (K2CO3) are mandatory. The base plays a dual role: it neutralizes the generated acid and activates the organoboron species to form a reactive boronate complex, which is essential for the transmetalation step[6].

For the catalyst, the precatalyst XPhos-Pd-G2 or a combination of Pd2(dba)3 and XPhos provides rapid formation of the active monoligated Pd(0) species, allowing the coupling of unactivated aryl chlorides at lower temperatures[7].

Quantitative Data: Optimization of Suzuki-Miyaura Conditions

Table 1: Optimization matrix for the coupling of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde with Phenylboronic acid.

Entry	Pd Source (mol%)	Ligand (mol%)	Base (Equiv)	Solvent System	Temp (°C)	Yield (%)	Observation / Causality
1	Pd(PPh3)4 (5%)	None	Na2CO3 (2.0)	Toluene/H2O	100	< 5%	Failure of oxidative addition into C-Cl bond.
2	Pd(OAc)2 (2%)	PPh3 (4%)	K3PO4 (2.0)	Dioxane/H2O	90	12%	Ligand not electron-rich enough.
3	Pd2(dba)3 (1%)	SPhos (2.4%)	K3PO4 (2.0)	Dioxane/H2O	90	88%	Good conversion; SPhos facilitates C-Cl activation.
4	XPhos-Pd-G2 (1%)	None	K3PO4 (2.0)	Dioxane/H2O	80	96%	Optimal; Rapid Pd(0) generation, mild conditions.

Self-Validating Experimental Protocol: Suzuki-Miyaura Cross-Coupling

A robust protocol must be self-validating. This means integrating in-process analytical checkpoints (TLC, LC-MS) to confirm intermediate states rather than blindly waiting for the reaction time to elapse.

Self-validating workflow for cross-coupling with integrated LC-MS checkpoints.

Materials Required:

• Electrophile: 6-Chloro-1-propyl-1H-indole-3-carbaldehyde (1.0 mmol, 221.68 g/mol )

• Nucleophile: Arylboronic Acid (1.5 mmol)

• Catalyst: XPhos-Pd-G2 (0.01 mmol, 1 mol%)

• Base: K3PO4 (2.0 mmol, finely milled)

• Solvent: 1,4-Dioxane / H2O (4:1 ratio, 10 mL total)

• Internal Standard: 1,3,5-Trimethoxybenzene (0.2 mmol) — Crucial for qNMR or GC-FID validation.

Step-by-Step Methodology:

Step 1: Reaction Assembly (The Glovebox/Schlenk Phase)

• To an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add 6-Chloro-1-propyl-1H-indole-3-carbaldehyde (221.7 mg, 1.0 mmol), the arylboronic acid (1.5 mmol), and K3PO4 (424.5 mg, 2.0 mmol).

• Add the internal standard, 1,3,5-Trimethoxybenzene (33.6 mg, 0.2 mmol).

• Causality Note: Do not add the palladium catalyst yet if working outside a glovebox, as trace moisture/oxygen can degrade the precatalyst before degassing is complete.

Step 2: Solvent Addition and Rigorous Degassing

• Add 8 mL of anhydrous 1,4-Dioxane and 2 mL of degassed HPLC-grade H2O.

• Perform three cycles of Freeze-Pump-Thaw.

• Causality Note: Oxygen is lethal to the active Pd(0) species, causing irreversible oxidation to inactive Pd(II) black. The 4:1 Dioxane/H2O ratio is critical: water is required to dissolve the K3PO4 and generate the reactive hydroxide/boronate species necessary for transmetalation[2].

Step 3: Catalyst Introduction and Heating

• Backfill the Schlenk tube with Argon. Quickly remove the septum, add XPhos-Pd-G2 (7.8 mg, 1 mol%), and reseal.

• Place the flask in a pre-heated oil bath at 80 °C.

Step 4: In-Process Validation (The Self-Validating Checkpoints)

• t = 1 hour: Withdraw a 50 µL aliquot via a microsyringe under Argon. Quench in 1 mL of Acetonitrile, filter through a short Celite plug, and analyze via LC-MS.

  • Validation Marker: You should observe the disappearance of the starting material mass ( [M+H]+ m/z ~222) and the appearance of the product mass.

  • Troubleshooting: If a mass of m/z ~188 is observed, protodehalogenation is occurring. This indicates premature reductive elimination, often caused by a stalled transmetalation step (check base solubility)[4]. If the boronic acid mass disappears but starting material remains, protodeboronation is occurring; add 0.5 eq more boronic acid[3].

• t = 12 hours: Repeat aliquot analysis. The reaction is deemed complete when the starting material peak area is <1% relative to the internal standard.

Step 5: Workup and Isolation

• Cool the reaction to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with saturated aqueous NH4Cl (15 mL) to neutralize any remaining base and quench the palladium species.

• Extract the aqueous layer with Ethyl Acetate (2 x 10 mL). Combine organic layers, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the functionalized indole-3-carbaldehyde.

References

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation Source: PMC (National Institutes of Health) URL:[Link]

• Room-temperature borylation and one-pot two-step borylation/Suzuki–Miyaura cross-coupling reaction of aryl chlorides Source: RSC Advances (Royal Society of Chemistry) URL:[Link]

• Synthesis of Novel Key Chromophoric Intermediates via C-C Coupling Reactions Source: Molecules (MDPI) URL:[Link]

• Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters Source: PMC (National Institutes of Health) URL:[Link]

• Suzuki reaction Source: Wikipedia URL:[Link]

• Suzuki Coupling Source: Organic Chemistry Portal URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Room-temperature borylation and one-pot two-step borylation/Suzuki–Miyaura cross-coupling reaction of aryl chlorides - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01381K [pubs.rsc.org]

Application Notes &amp; Protocols for the Scaled-Up Production of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the industrial-scale synthesis of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde, a key intermediate in the development of various pharmaceutical compounds. The protocol focuses on the Vilsmeier-Haack reaction, a robust and efficient method for the formylation of electron-rich indole rings.[1][2][3][4] These application notes offer a detailed exploration of the reaction mechanism, a step-by-step protocol for scaled-up production, strategies for process optimization, and rigorous safety procedures essential for industrial research environments.

Introduction and Scientific Rationale

Indole-3-carbaldehyde and its derivatives are pivotal structural motifs in medicinal chemistry, serving as precursors for a wide array of biologically active molecules, including anti-cancer and anti-inflammatory agents.[5] The title compound, 6-Chloro-1-propyl-1H-indole-3-carbaldehyde, combines the indole scaffold with a chloro-substituent and an N-propyl group, making it a valuable building block for targeted therapeutic agents.

The selected synthetic route is the Vilsmeier-Haack reaction, which is renowned for its high efficiency and regioselectivity in formylating indoles at the C3 position.[3][4] The reaction involves the formation of a chloromethyleneiminium salt, known as the Vilsmeier reagent, from a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[2] This electrophilic species then reacts with the electron-rich indole substrate, followed by hydrolysis, to yield the desired aldehyde. Understanding the causality behind each step is critical for successful and safe scale-up.

The Vilsmeier-Haack Reaction: Mechanism and Principles

The reaction proceeds through three primary stages:

• Formation of the Vilsmeier Reagent : Phosphorus oxychloride, a powerful Lewis acid, activates the carbonyl oxygen of DMF. A subsequent nucleophilic attack by the chloride ion and elimination of a dichlorophosphate species generates the highly electrophilic Vilsmeier reagent (chloroiminium ion).

• Electrophilic Aromatic Substitution : The electron-rich C3 position of the 6-Chloro-1-propyl-1H-indole attacks the Vilsmeier reagent. This step forms a resonance-stabilized cationic intermediate.

• Hydrolysis : During aqueous work-up, the iminium salt intermediate is readily hydrolyzed to yield the final product, 6-Chloro-1-propyl-1H-indole-3-carbaldehyde.

Reaction Mechanism Diagram

Caption: The Vilsmeier-Haack reaction pathway.

Scaled-Up Synthesis Protocol

This protocol is designed for a multi-liter scale production. All operations must be conducted in a well-ventilated chemical fume hood or a walk-in hood, with personnel equipped with appropriate Personal Protective Equipment (PPE).

Materials and Reagents

Reagent/Material	CAS Number	Molecular Wt. ( g/mol )	Molar Eq.	Quantity (Example Scale)	Notes
6-Chloro-1-propyl-1H-indole	(Not Available)	193.67	1.0	1.00 kg	Starting material. Ensure >98% purity.[6]
Phosphorus Oxychloride (POCl₃)	10025-87-3	153.33	1.5	1.19 kg (0.71 L)	Highly corrosive and water-reactive. Use freshly distilled.[7]
N,N-Dimethylformamide (DMF)	68-12-2	73.09	5.0	1.89 kg (2.00 L)	Anhydrous grade (<0.005% water) is critical.[8]
Crushed Ice / Deionized Water	7732-18-5	18.02	-	~20 L	For quenching the reaction.
Sodium Carbonate (Na₂CO₃)	497-19-8	105.99	-	As needed	For neutralization. A saturated solution is recommended.
95% Ethanol	64-17-5	46.07	-	~8.5 L	For recrystallization.

Step-by-Step Experimental Procedure

• Reactor Setup : Equip a 20L jacketed glass reactor with a mechanical stirrer, a temperature probe, a dropping funnel, and a nitrogen inlet. Ensure the system is completely dry.

• Vilsmeier Reagent Preparation :

  • Charge the reactor with anhydrous N,N-Dimethylformamide (DMF) (2.00 L).

  • Begin stirring and cool the DMF to 0-5 °C using a circulating chiller.

  • Slowly add phosphorus oxychloride (POCl₃) (0.71 L) dropwise via the dropping funnel over 60-90 minutes, ensuring the internal temperature does not exceed 10 °C.[7][9] The formation of the Vilsmeier reagent is exothermic.

  • After complete addition, stir the resulting pale-yellow solution for an additional 30 minutes at 0-5 °C.

• Formylation Reaction :

  • Dissolve 6-Chloro-1-propyl-1H-indole (1.00 kg) in a minimal amount of anhydrous DMF.

  • Add the indole solution to the Vilsmeier reagent dropwise over 60 minutes, maintaining the temperature below 20 °C.

  • Once the addition is complete, slowly raise the temperature of the reaction mixture to 85-90 °C and maintain for 5-8 hours.[9]

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching and Isolation :

  • In a separate 50L vessel, prepare a large quantity of crushed ice (~15 kg).

  • After the reaction is complete, cool the mixture to room temperature.

  • CRITICAL STEP : Very slowly and carefully pour the reaction mixture onto the crushed ice with vigorous stirring. This quenching process is highly exothermic and will release HCl fumes.[7]

  • Neutralize the acidic solution by slowly adding a saturated solution of sodium carbonate until the pH reaches 7-8. A pale-yellow solid will precipitate.[9]

  • Stir the slurry for 1-2 hours to ensure complete precipitation.

• Filtration and Drying :

  • Collect the precipitated solid by vacuum filtration using a large Büchner funnel.

  • Wash the filter cake thoroughly with deionized water (3 x 2 L) to remove inorganic salts.[3]

  • Dry the crude product in a vacuum oven at 50-60 °C to a constant weight. A typical crude yield is around 90-95%.

Process Optimization and Scale-Up Considerations

Scaling up the Vilsmeier-Haack reaction requires careful control of key parameters to ensure safety, yield, and purity.

Parameter	Laboratory Scale	Industrial Scale Consideration	Rationale & Justification
Temperature Control	Ice bath	Jacketed reactor with chiller/heater	The reaction is highly exothermic, especially during reagent addition and quenching. Poor temperature control can lead to side reactions and dangerous runaway conditions.[10][11]
Reagent Addition	Manual (dropping funnel)	Metering pump for controlled feed	Ensures consistent and slow addition, preventing localized temperature spikes and improving process safety and reproducibility.[10]
Mixing	Magnetic stirrer	Mechanical overhead stirrer	Efficient mixing is crucial in viscous reaction mixtures to ensure homogeneity and effective heat transfer, preventing hot spots.
Moisture Control	Drying tubes, anhydrous solvents	Nitrogen blanket, dry-sealed reactor	The Vilsmeier reagent is extremely sensitive to moisture, which will consume the reagent and reduce yield.[7][8]

Purification: Recrystallization Protocol

For industrial applications, recrystallization is the most effective method for purifying the crude product to achieve high purity.[12]

• Dissolution : In a suitable vessel, add the crude 6-Chloro-1-propyl-1H-indole-3-carbaldehyde. For every 1 gram of crude material, add approximately 8.5 mL of 95% ethanol.[12]

• Heating : Heat the mixture with stirring to a gentle boil until all the solid has dissolved.

• Hot Filtration (Optional) : If insoluble impurities are present, perform a hot filtration through a pre-heated filter funnel.

• Crystallization : Allow the clear filtrate to cool slowly to room temperature. Crystal formation should begin.

• Cooling : Once at room temperature, place the vessel in an ice bath for at least 1 hour to maximize crystal precipitation.

• Isolation : Collect the purified crystals by vacuum filtration and wash with a small amount of ice-cold 95% ethanol.

• Drying : Dry the final product in a vacuum oven at 50-60 °C. The expected purity should be >99%.

Recrystallization Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low Recovery	Too much solvent used; Compound is too soluble in cold solvent.	Use the minimum amount of hot solvent for dissolution; Ensure thorough cooling before filtration.[12]
Oily Precipitate	Solution cooled too quickly; Impurities are lowering the melting point.	Allow for slow cooling to room temperature before ice bath; Consider a different solvent system.
Colored Crystals	Presence of colored impurities.	Add a small amount of activated charcoal to the hot solution before filtration (use with caution as it can adsorb product).

Overall Production Workflow

Caption: Scaled-up production workflow diagram.

Safety and Hazard Management

The Vilsmeier-Haack reaction involves highly hazardous materials. A thorough risk assessment must be conducted before commencing any work.

• Phosphorus Oxychloride (POCl₃) :

  • Hazards : Highly corrosive, causes severe skin and eye burns, and is toxic if inhaled. It reacts violently with water, releasing heat and toxic hydrogen chloride gas.[13][14][15]

  • Handling : Always handle in a chemical fume hood. Wear heavy-duty gloves (e.g., butyl rubber), chemical splash goggles, a face shield, and a lab coat.[7][13] Ensure an eyewash station and safety shower are immediately accessible.[14][15]

• Reaction Quenching : The quenching of the reaction mass is extremely exothermic. The addition to ice/water must be done slowly and in a controlled manner to manage the heat and gas evolution.

• Waste Disposal : All waste materials, including residual reaction mixture and solvent washes, are considered hazardous waste. They must be collected in designated, labeled containers and disposed of according to local and federal environmental regulations.[13][16] Do not neutralize POCl₃ waste with water in a closed container due to pressure buildup.

References

• Purification of Indole-2- and -3-Carboxaldehydes. Benchchem Technical Support Center.

• Synthesis of Indole-3-carbinol. ResearchGate. 1

• Vilsmeier-Haack Reaction on Acetanilides. Benchchem Technical Support Center. 7

• Purification techniques for indole aldehydes. Benchchem. 12

• CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds. Google Patents. 9

• Instability of Vilsmeier reagent and how to manage it. Benchchem. 8

• RU2760000C1 - Method for producing indole-3-carbinol. Google Patents. 17

• 3 - Organic Syntheses Procedure. Organic Syntheses.

• Scale-Up of a Vilsmeier Formylation Reaction. ACS Publications.

• Material Safety Data Sheet - Phosphorus oxychloride, 99%. Cole-Parmer.

• Analytical Methods. United Nations Environment Programme.

• Vilsmeier-Haack Reaction. Organic Chemistry Portal.

• indole-3-aldehyde - Organic Syntheses Procedure. Organic Syntheses.

• 6-CHLORO-1H-INDOLE | CAS 17422-33-2. Matrix Fine Chemicals.

• PHOSPHORUS OXYCHLORIDE. CAMEO Chemicals - NOAA.

• Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. Mettler Toledo.

• An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Publishing.

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. PMC.

• 6-Chloro-1H-indole | 17422-33-2. Sigma-Aldrich.

• Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. Growing Science.

• 6-chloro-1H-indole | 17422-33-2. MilliporeSigma.

• Indole-3-carbaldehyde. Wikipedia.

• Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica.

• PHOSPHORUS OXYCHLORIDE HAZARD SUMMARY. NJ.gov.

• Phosphorus oxychloride - SAFETY DATA SHEET. Fisher Scientific.

• SAFETY DATA SHEET - FUJIFILM Wako Chemicals. FUJIFILM Wako Chemicals.

• Formation of indole trimers in Vilsmeier type reactions. Semantic Scholar.

• 17422-33-2|6-Chloro-1H-indole. BLD Pharm.

• Indole-3-carboxaldehyde 97 487-89-8. Sigma-Aldrich.

• 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. ResearchGate.

• Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase. Afyon Kocatepe Üniversitesi.

• Chemicals Division. SHOKO CO., LTD.

Sources

• 1. researchgate.net [researchgate.net]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. 6-CHLORO-1H-INDOLE | CAS 17422-33-2 [matrix-fine-chemicals.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mt.com [mt.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 14. PHOSPHORUS OXYCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 15. fishersci.com [fishersci.com]
• 16. nj.gov [nj.gov]
• 17. RU2760000C1 - Method for producing indole-3-carbinol - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 6-Chloro-1-propyl-1H-indole-3-carbaldehyde Synthesis

Welcome to the Synthesis Support Center. As Application Scientists, we understand that synthesizing 6-chloro-1-propyl-1H-indole-3-carbaldehyde can present unique challenges. The electron-withdrawing nature of the 6-chloro substituent subtly alters the nucleophilicity of the indole core, making the optimization of both the N-alkylation and the subsequent Vilsmeier-Haack formylation critical for high yields.

This guide is designed to move beyond basic recipes, providing you with the mechanistic causality and self-validating protocols needed to troubleshoot and master this two-step workflow.

Reaction Architecture & Diagnostic Workflow

The synthesis relies on a sequential N-alkylation followed by a C3-directed electrophilic aromatic substitution. The diagnostic flowchart below maps the critical failure points where yields typically drop.

Caption: Two-step synthesis workflow and primary troubleshooting checkpoints.

Causality-Driven Troubleshooting FAQs

Q1: My N-alkylation step is yielding a mixture of N-propyl and C3-propyl products. How do I force strict N-alkylation?

A1: Indole is an ambient nucleophile. While N-alkylation is kinetically favored, C-alkylation occurs if the indolate anion remains tightly paired with its counterion. To resolve this, you must use a strong base like Sodium Hydride (NaH) in a highly polar aprotic solvent like N,N-Dimethylformamide (DMF)[1]. DMF strongly solvates the Na⁺ cation, leaving the nitrogen anion "naked" and highly reactive. This ensures the harder nucleophilic center (N1) attacks the alkyl halide, driving selective N-alkylation[2].

Q2: During the Vilsmeier-Haack step, the reaction turns into a black, tarry mixture, and my aldehyde yield is terrible. What happened?

A2: Tarry byproducts are classic indicators of localized overheating or reagent degradation. The formation of the Vilsmeier reagent (chloroiminium ion) from POCl₃ and DMF is highly exothermic. If the internal temperature exceeds 10 °C during addition, the active electrophile degrades, and the acidic conditions promote polymerization of the indole[3]. Furthermore, because the 6-chloro group exerts an electron-withdrawing (-I) effect, the indole is slightly deactivated. You must maintain strict temperature control (0–5 °C) during reagent formation, and only apply heat (85–95 °C) after the substrate has been fully integrated[4].

Q3: My LC-MS/TLC shows complete consumption of the 6-chloro-1-propyl-1H-indole, but after workup, my final aldehyde yield is <30%. Where did my product go?

A3: Your product is likely trapped in the aqueous waste as an unhydrolyzed iminium salt. The Vilsmeier-Haack reaction does not generate the aldehyde directly; it forms an indole-3-iminium intermediate. If your workup quench is not sufficiently alkaline, the tetrahedral intermediate cannot collapse to release dimethylamine and form the aldehyde. You must neutralize the acidic solution by slowly adding a saturated sodium carbonate (Na₂CO₃) solution until the pH is strictly alkaline (pH 9-10), and stir vigorously until the product precipitates[4].

Quantitative Optimization Matrix

Use the following data table to benchmark your current reaction parameters against field-proven optimal conditions.

Reaction Step	Parameter	Sub-optimal Condition	Optimized Condition	Expected Yield	Causality / Rationale
N-Alkylation	Base / Solvent	K₂CO₃ / Acetone	NaH / Anhydrous DMF	>85%	NaH ensures complete deprotonation of the weakly acidic indole N-H. DMF solvates the Na⁺ cation, maximizing the nucleophilicity of the indolate anion[1].
N-Alkylation	Temperature	80 °C (Heating)	0 °C to Room Temp	>85%	High temperatures can promote unwanted side reactions. The naked indolate in DMF is reactive enough at room temperature[1].
Formylation	POCl₃ Stoichiometry	1.0 Equivalent	1.5 Equivalents	>80%	A slight excess compensates for trace moisture in the solvent and ensures complete conversion of the slightly deactivated 6-chloroindole core[3].
Formylation	Hydrolysis pH	pH 7 (Water quench)	pH 9-10 (Sat. Na₂CO₃)	>80%	The intermediate is a stable iminium salt. Alkaline conditions are strictly required to drive the hydrolysis to the final aldehyde[4].

Self-Validating Experimental Protocols

Protocol 1: Synthesis of 6-Chloro-1-propyl-1H-indole (N-Alkylation)

This protocol utilizes classical conditions to ensure complete deprotonation and regioselective alkylation[2].

• Preparation: Flame-dry a round-bottom flask and flush with inert gas (N₂ or Argon).

• Substrate Dissolution: Dissolve 6-chloroindole (1.0 eq) in anhydrous DMF to achieve a 0.2 M concentration. Cool the solution to 0 °C using an ice bath.

• Deprotonation: Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise.

  • Self-Validation Checkpoint: You must observe active H₂ gas evolution. Stir at 0 °C for 30 minutes until bubbling completely ceases, confirming 100% deprotonation[1].

• Alkylation: Add 1-bromopropane (1.2 eq) dropwise. Remove the ice bath and allow the reaction to stir at room temperature for 2–4 hours.

  • Self-Validation Checkpoint: Perform a TLC (Hexane:EtOAc 9:1). The reaction is complete when the lower Rf starting material is fully consumed.

• Workup: Quench the reaction slowly with cold saturated aqueous NH₄Cl. Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with water (3x) and brine to remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: Synthesis of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde (Vilsmeier-Haack)

Caption: Mechanistic pathway of the Vilsmeier-Haack formylation at C3.

• Reagent Generation: To a flame-dried flask under N₂, add anhydrous DMF (3.0 eq). Cool strictly to 0 °C. Slowly add Phosphorus Oxychloride (POCl₃, 1.5 eq) dropwise over 30 minutes.

  • Self-Validation Checkpoint: Monitor internal temperature. It must not exceed 5 °C. If it does, pause addition to prevent chloroiminium degradation[3]. Stir for an additional 30 minutes at 0 °C.

• Substrate Addition: Dissolve the intermediate 6-chloro-1-propyl-1H-indole (1.0 eq) in a minimal amount of anhydrous DMF. Add this solution dropwise to the Vilsmeier reagent at 0 °C.

• Formylation: Heat the reaction mixture to 85–95 °C and maintain this temperature for 5–8 hours[4].

  • Self-Validation Checkpoint: The solution will turn deep yellow/orange. Confirm completion via TLC or LC-MS.

• Critical Hydrolysis Workup: Cool the mixture to room temperature, then pour it slowly into a beaker of vigorously stirred crushed ice. Carefully neutralize the highly acidic solution by adding saturated aqueous Na₂CO₃ until the pH stabilizes at 9-10[4].

  • Self-Validation Checkpoint: You must stir this alkaline mixture for at least 1-2 hours. The iminium salt will hydrolyze, and the target aldehyde will precipitate as a solid.

• Isolation: Collect the precipitate by vacuum filtration, wash thoroughly with cold water to remove inorganic salts, and dry under vacuum.

References

• One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. RSC Advances. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02185G [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification &amp; Recrystallization of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde

Welcome to the Technical Support Center. As an Application Scientist, I frequently encounter researchers struggling with the isolation of functionalized indole derivatives.

Purifying 6-Chloro-1-propyl-1H-indole-3-carbaldehyde presents unique thermodynamic challenges. Unlike standard 1H-indole-3-carbaldehyde—which readily crystallizes from ethanol due to strong intermolecular hydrogen bonding —the introduction of an N-propyl group disrupts this hydrogen bonding network and significantly increases the molecule's lipophilicity. Consequently, the melting point drops dramatically, and the compound exhibits a notorious tendency to "oil out" (undergo liquid-liquid phase separation) rather than form pure crystals.

This guide is engineered to provide you with self-validating protocols and mechanistic troubleshooting to ensure high-yield, high-purity isolation.

Quantitative Physicochemical & Chromatographic Data

To establish a baseline for your purification workflows, reference the synthesized data profile below:

Parameter	Value / Recommendation	Causality / Mechanistic Note
Molecular Weight	221.68 g/mol	N/A
Expected Melting Point	~85–105 °C	N-alkylation eliminates N-H hydrogen bonding, drastically lowering the melting point compared to unsubstituted analogs (196 °C).
Solubility Profile	Soluble: EtOAc, DCM, EtOH.Insoluble: Water, Heptane.	The 6-chloro and N-propyl groups drive high solubility in medium-polarity organic solvents.
Ideal TLC System	Hexane : Ethyl Acetate (3:1)	Yields an optimal Rf​ of 0.35–0.45. Essential for monitoring Vilsmeier-Haack reaction completion.
Recrystallization System	Heptane / Ethyl Acetate (Binary)	Using a non-polar anti-solvent (Heptane) prevents the "oiling out" phenomenon common in N-alkyl indoles.
Storage Conditions	2–8 °C, Argon atmosphere, Dark	Prevents autoxidation of the C3-aldehyde to the corresponding carboxylic acid .

Purification Workflow & Decision Matrix

Before proceeding to the protocols, use the following logical workflow to determine if your crude mixture requires chromatography prior to recrystallization.

Caption: Purification decision matrix for 6-Chloro-1-propyl-1H-indole-3-carbaldehyde.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why does my product "oil out" instead of forming crystals during ethanol recrystallization?

The Causality: "Oiling out" occurs when the boiling point of your recrystallization solvent is higher than the melting point of your solute-impurity matrix. Because the N-propyl group significantly lowers the melting point of this specific indole derivative, cooling a hot ethanol solution causes the compound to separate as a supercooled liquid (an oil) rather than a crystalline solid. The Solution: Abandon single-solvent systems like ethanol. Instead, utilize a binary solvent/anti-solvent system (e.g., Ethyl Acetate and Heptane) where the compound is dissolved at a lower temperature, and saturation is induced by the anti-solvent rather than a drastic temperature drop .

Caption: Thermodynamic pathways illustrating oiling out versus controlled crystallization.

Q2: What is the recommended step-by-step recrystallization protocol for this compound?

To bypass the oiling out phenomenon, use this self-validating binary solvent methodology:

Step-by-Step Binary Recrystallization Protocol:

• Dissolution: In a clean Erlenmeyer flask, dissolve 1.0 g of crude 6-Chloro-1-propyl-1H-indole-3-carbaldehyde in a minimum volume (approx. 3–5 mL) of warm Ethyl Acetate (40–50 °C).

• Anti-solvent Addition: Remove the flask from the heat source. Slowly add warm Heptane dropwise while swirling vigorously. Continue until the solution becomes persistently cloudy (turbid).

• Clarification: Add exactly 1–2 drops of Ethyl Acetate until the turbidity just clears, leaving a saturated, clear solution.

• Self-Validation Checkpoint: Extract a 0.2 mL aliquot and transfer it to a microcentrifuge tube. Plunge the tube into an ice bath.

  • If it forms an oil: Your bulk solution has too much Ethyl Acetate. Add more Heptane to the main flask until turbid, clear with one drop of EtOAc, and re-test.

  • If it forms crystals: Your solvent ratio is perfect. Proceed to step 5.

• Slow Cooling: Allow the main flask to cool completely undisturbed at room temperature for 2 hours. Do not agitate.

• Nucleation & Maturation: Once ambient crystallization is observed, place the flask in an ice bath (0–5 °C) for 45 minutes to maximize crystal yield.

• Isolation: Collect the crystals via vacuum filtration (Büchner funnel). Wash the filter cake with 2 mL of ice-cold Heptane to remove residual mother liquor. Dry under high vacuum.

Q3: How do I remove residual DMF and unreacted Vilsmeier-Haack reagents before recrystallization?

The standard synthesis of indole-3-carbaldehydes utilizes the Vilsmeier-Haack reaction (POCl3 and DMF) . Residual DMF is a powerful co-solvent that artificially inflates the solubility of your product, completely inhibiting crystallization.

Step-by-Step Vilsmeier-Haack Quench & Workup Protocol:

• Quenching: Slowly pour the crude reaction mixture over crushed ice (approx. 3 g of ice per 1 mL of DMF used) under vigorous stirring.

• Neutralization: Add 2M aqueous NaOH dropwise until the aqueous phase reaches pH 8–9. Causality: This basic environment hydrolyzes the intermediate iminium salt to the desired aldehyde and neutralizes acidic phosphorus byproducts.

• Extraction: Extract the aqueous mixture with Ethyl Acetate (3 x 50 mL).

• DMF Removal (Critical Wash): Wash the combined organic layers with distilled water (5 x 50 mL), followed by a final wash with saturated aqueous NaCl (brine). Causality: DMF is highly water-soluble; multiple high-volume water washes force DMF to partition out of the organic phase.

• Self-Validation Checkpoint: Before drying the organic layer, spot a small aliquot on a TLC plate alongside a reference spot of pure DMF. Stain the plate with KMnO4. If the organic track shows no yellow/white oxidation spot matching the DMF reference, the extraction is successful and DMF has been eradicated.

• Drying: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Q4: My purified product is degrading and turning dark over time. How can I prevent this?

Indole-3-carbaldehydes are inherently susceptible to autoxidation. Upon prolonged exposure to atmospheric oxygen and ambient light, the C3-formyl group oxidizes to the corresponding indole-3-carboxylic acid, which manifests as a dark brown or red discoloration . The Solution: Always store the purified, thoroughly dried crystals in amber glass vials. Flush the headspace of the vial with an inert gas (Argon or Nitrogen) before sealing, and store at 2–8 °C.

References

• James, P. N.; Snyder, H. R. "Indole-3-aldehyde". Organic Syntheses, 1959, 39, 30. URL:[Link]

• Xue, J.; Zhang, Y.; Zhong, B.; Yang, J.-D. "Catalytic Vilsmeier–Haack Reactions for C1-Deuterated Formylation of Indoles". The Journal of Organic Chemistry, 2022. URL:[Link]

• Bandara, S. et al. "Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors". Molecules, 2021, 26(21), 6678. URL:[Link]

• Routier, S. et al. "An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles". RSC Advances, 2018, 8, 13714-13719. URL:[Link]

preventing oxidation and degradation of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde during storage

Target Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. 6-Chloro-1-propyl-1H-indole-3-carbaldehyde is a highly reactive intermediate and building block in drug discovery. Due to its structural properties, it is highly susceptible to oxidative degradation. This guide synthesizes mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure the integrity of your compound during storage and experimental handling.

Mechanistic Insights: The Causality of Degradation

To prevent degradation, we must first understand its chemical causality. Aldehydes attached to an indole core are prime targets for autoxidation. While the 6-chloro substitution exerts an electron-withdrawing effect that slightly dampens the electron-rich nature of the indole ring, the C3-carbaldehyde group remains highly vulnerable to ground-state triplet oxygen.

The degradation pathway is a radical-chain autoxidation process. When initiated by UV light or trace transition metals, an acyl radical forms. This radical rapidly reacts with molecular oxygen to form a peroxy acid intermediate. In a subsequent disproportionation reaction with another unoxidized aldehyde molecule, the peroxy acid yields two molecules of the corresponding carboxylic acid (6-chloro-1-propyl-1H-indole-3-carboxylic acid)[1]. This carboxylic acid, along with colored indole oligomers, constitutes the primary impurities observed during improper storage[2].

Fig 1: Autoxidation pathway of indole-3-carbaldehyde to indole-3-carboxylic acid.

Troubleshooting Guides & FAQs

Q1: Why has my solid 6-Chloro-1-propyl-1H-indole-3-carbaldehyde changed from an off-white powder to a yellowish-brown color? A1: This color shift is the macroscopic symptom of autoxidation. When exposed to ambient air and light, the aldehyde group oxidizes into its corresponding carboxylic acid[2]. Even minor oxidative degradation (<2%) can cause significant discoloration because oxidized indole derivatives are highly chromophoric. Causality & Solution: Oxygen acts as the reactant, and light acts as the radical initiator. You must store the solid under an inert atmosphere and in amber vials to block UV light[2]. Argon is preferred over Nitrogen because it is denser than air and creates a heavier protective "blanket" over the solid.

Q2: The biological activity of my stock solution plummeted after a week in the refrigerator. What happened? A2: Indole-3-carbaldehyde derivatives are significantly less stable in solution than in their solid form[2]. Solvents—particularly aqueous buffers or improperly stored organic solvents—contain high levels of dissolved oxygen. Furthermore, extreme pH values in aqueous media can catalyze the degradation of the indole ring itself[3]. Causality & Solution: The activation energy for oxidation is lowered in solution. Aqueous solutions should not be stored for more than 24 hours[2]. Stock solutions must be prepared in anhydrous, degassed solvents and stored frozen at -80°C[3].

Q3: Can I use antioxidants to prevent this degradation in my assays? A3: Yes, but with strict validation. The addition of antioxidants (e.g., BHT, ascorbic acid) can scavenge peroxy radicals, effectively halting the propagation step of the autoxidation chain[3]. However, you must ensure that the chosen antioxidant does not interfere with your specific biological assay or alter the inherent 4[4].

Quantitative Stability Data

To assist in experimental planning, the following table summarizes the expected stability of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde under various storage conditions.

Storage Condition	State	Atmosphere	Light Exposure	Expected Shelf-Life
25°C (Room Temp)	Solid	Ambient Air	Unprotected	< 1 week (High oxidation)
2-8°C (Refrigerated)	Solid	Ambient Air	Dark (Amber Vial)	1 - 3 months
-20°C (Freezer)	Solid	Argon/N2 Blanket	Dark (Amber Vial)	> 12 months
25°C (Room Temp)	Solution (DMSO)	Ambient Air	Unprotected	< 24 hours
-80°C (Deep Freeze)	Solution (DMSO)	Argon/N2 Blanket	Dark (Amber Vial)	6 - 12 months

Self-Validating Experimental Protocols: Solution Preparation

A protocol is only as reliable as its internal controls. To ensure scientific integrity, the following workflow incorporates self-validating checkpoints . If a checkpoint fails, the batch must be discarded to prevent downstream experimental artifacts.

Fig 2: Self-validating workflow for the preparation and storage of aldehyde solutions.

Step-by-Step Methodology:

Step 1: Solvent Preparation & Degassing Use anhydrous DMSO (water content <0.005%). Sparg the DMSO with high-purity Argon gas for 15 minutes to displace dissolved oxygen.

• Validation Checkpoint: Measure the dissolved oxygen (DO) of the solvent using a micro-DO probe. Proceed only if DO < 0.5 ppm.

Step 2: Dissolution & Baseline Establishment Weigh the 6-Chloro-1-propyl-1H-indole-3-carbaldehyde solid in a glove box or under an inert atmosphere. Dissolve in the degassed DMSO to achieve your desired stock concentration (e.g., 10 mM).

• Validation Checkpoint: Perform a visual inspection against a white background. The solution must be completely clear. Analyze a 1 µL aliquot via HPLC to establish a baseline purity chromatogram (Target: >98% purity).

Step 3: Aliquoting Divide the solution into single-use aliquots using amber glass vials. Do not use plastic microcentrifuge tubes for long-term storage, as standard laboratory plastics are oxygen-permeable over time.

Step 4: Inert Gas Overlay Gently blow a stream of Argon over the headspace of each vial for 5 seconds immediately before capping.

Step 5: Cryogenic Storage & The "Sentinel" Control Transfer the tightly sealed vials to a -80°C freezer to kinetically halt degradation[3].

• Validation Checkpoint (The Self-Validating System): Prepare a "Sentinel Vial" containing the same degassed DMSO and an oxygen-sensitive indicator dye (e.g., Resazurin). Store this vial alongside your samples. If the Sentinel Vial changes color from blue to pink/colorless over time, it provides immediate visual proof that the vial seals or freezer temperature have failed, invalidating the storage conditions of that specific batch.

References

• ResearchGate. pH and Temperature Responsive Electrooxidation and Antioxidant Activity of Indole-3-Carbaldehyde. Retrieved from[Link]

• Wikipedia. Indole-3-carbaldehyde. Retrieved from [Link]

Sources

• 1. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Aqueous Solubility of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde in In Vitro Assays

Welcome to the Assay Development Technical Support Center. As Senior Application Scientists, we frequently see promising screening hits fail in biological assays not because of poor target affinity, but due to unrecognized physicochemical liabilities.

6-Chloro-1-propyl-1H-indole-3-carbaldehyde presents a "perfect storm" for poor aqueous solubility. The planar indole core promotes strong intermolecular π−π stacking, leading to high crystal lattice energy. The 1-propyl chain and 6-chloro substituent significantly increase its lipophilicity (estimated LogP > 3.5), while the 3-carbaldehyde group, though polar, is entirely non-ionizable at physiological pH . Consequently, researchers frequently encounter compound precipitation, colloidal aggregation, and false-positive assay readouts due to light scattering or non-specific enzyme sequestration.

This guide is designed to help you diagnose, troubleshoot, and resolve these formulation challenges using field-proven, mechanistically grounded strategies.

Part 1: Diagnostic Workflow

Before altering your assay buffer, use the following decision tree to identify exactly where in your workflow the compound is crashing out.

Diagnostic workflow for troubleshooting compound precipitation in aqueous assays.

Part 2: Troubleshooting Guides & FAQs

Module 1: Stock Solution & Storage

Q: My 10 mM stock of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde in 100% DMSO has visible particulates. How do I ensure it is fully dissolved? Causality: The high crystal lattice energy of halogenated indoles can resist dissolution even in strong aprotic solvents like DMSO. If the master stock is not a true solution, all downstream serial dilutions will be inaccurate, leading to irreproducible IC₅₀ values. Furthermore, DMSO is highly hygroscopic; repeated freeze-thaw cycles introduce atmospheric water, which drastically reduces the solubility of lipophilic compounds over time . Solution:

• Warm the DMSO stock to 37°C in a water bath for 10 minutes.

• Sonicate the vial in a bath sonicator for 10–15 minutes to provide the activation energy required to break the crystal lattice.

• If particulates persist, the thermodynamic solubility limit in DMSO has been reached. You must prepare a less concentrated stock (e.g., 2 mM or 5 mM). Always aliquot stocks for single-use to prevent water absorption.

Module 2: Buffer Formulation & "Solvent Shock"

Q: The compound is perfectly clear in DMSO, but it immediately turns cloudy when added to my pH 7.4 assay buffer. Why does this happen, and how can I prevent it? Causality: This is a classic manifestation of "solvent shock." When a 100% DMSO stock is pipetted directly into an aqueous buffer, the local dielectric constant drops rapidly before bulk mixing can occur. The highly hydrophobic 1-propyl and 6-chloro groups are suddenly forced into an unfavorable thermodynamic interaction with water, causing rapid nucleation and precipitation. Solution: Alter the order of addition and mixing kinetics.

• Incorrect: Pipetting the aqueous buffer onto the DMSO stock.

• Correct: Injecting the DMSO stock directly into the vortex of a rapidly mixing aqueous buffer to ensure instantaneous dispersion.

• Alternative: Use an intermediate dilution step. Dilute the 10 mM DMSO stock into a 50% DMSO / 50% Buffer solution first, then dilute that intermediate into the final assay buffer.

Module 3: Carrier Molecules & Surfactants

Q: I've optimized my mixing, but the compound still crashes out at 10 µM. I cannot increase the final DMSO concentration above 1% due to enzyme toxicity. What additives can I use? Causality: When the kinetic solubility limit is exceeded, the compound forms colloidal aggregates. These aggregates are notorious for sequestering enzymes and causing false-positive inhibition . To keep the compound in a monomeric state, you must lower the thermodynamic penalty of aqueous solvation using structural additives.

Logical relationships of solubilization mechanisms for lipophilic indole derivatives.

Part 3: Quantitative Data & Solubilization Strategies

When selecting an additive, you must balance solubility enhancement against potential assay interference. Use the table below to select the appropriate strategy for 6-Chloro-1-propyl-1H-indole-3-carbaldehyde.

Solubilization Strategy	Mechanism of Action	Typical Concentration	Pros	Cons / Assay Interference
DMSO Optimization	Co-solvent; lowers the dielectric constant of the bulk solution.	0.1% – 2.0% (v/v)	Simple, universal solvent standard for High-Throughput Screening.	>2% DMSO often denatures target enzymes and alters cell viability.
HP-β-Cyclodextrin	Encapsulates the lipophilic propyl/chloro moieties within a hydrophobic cavity .	1.0% – 5.0% (w/v)	Excellent for planar aromatics; highly biocompatible with low cellular toxicity.	High concentrations can sequester the compound away from the target receptor, shifting the IC₅₀.
Non-ionic Surfactants (e.g., Tween-20)	Micellar encapsulation; disrupts colloidal aggregates.	0.005% – 0.1% (v/v)	Highly effective at preventing aggregation at very low concentrations.	Can disrupt lipid membranes in cell-based assays or interfere with fluorescence readouts.
Bovine Serum Albumin	Non-specific hydrophobic binding via distinct lipophilic pockets.	0.01% – 0.1% (w/v)	Mimics physiological protein binding; stabilizes enzymes in dilute solutions.	Reduces the free, active concentration of the compound, requiring mathematical correction.

Part 4: Standard Operating Procedure (SOP)

Determining the Kinetic Solubility Limit via Nephelometry

To ensure your assay data is trustworthy, you must empirically determine the concentration at which 6-Chloro-1-propyl-1H-indole-3-carbaldehyde begins to precipitate under your exact assay conditions. This protocol is designed as a self-validating system: it uses the exact assay duration and buffer matrix to ensure the readout is biologically relevant to your specific experiment.

Materials Needed:

• 96-well clear-bottom microplate

• Nephelometer (or standard microplate reader capable of reading absorbance at 620 nm)

• Final assay buffer (including all salts, co-factors, and additives, but excluding the target protein)

Step-by-Step Methodology:

• Prepare Serial Dilutions: Prepare a 2-fold serial dilution of the compound in 100% DMSO (e.g., from 10 mM down to 10 µM).

• Prepare the Matrix: Aliquot 196 µL of your exact final assay buffer into the 96-well plate.

• Compound Addition: Rapidly inject 4 µL of each DMSO dilution into the corresponding wells while the plate is gently vortexing or immediately prior to shaking. (This yields a final DMSO concentration of 2% and compound concentrations ranging from 200 µM down to 0.2 µM).

• Incubation (Critical Step): Shake the plate on an orbital shaker at 500 RPM for 2 minutes. Incubate at your assay temperature (e.g., 25°C or 37°C) for the exact duration of your planned biological assay (e.g., 60 minutes).

  • Causality: Kinetic solubility is strictly time-dependent. A compound may remain supersaturated for 10 minutes but form massive aggregates by minute 45. Matching the assay time ensures self-validation.

• Measurement: Read the plate at 620 nm. True monomeric solutions of this compound do not absorb at 620 nm; any signal detected is entirely due to light scattering from insoluble particulates.

• Data Analysis: Plot the Absorbance (y-axis) vs. Compound Concentration (x-axis). The kinetic solubility limit is the inflection point where the baseline signal begins to rise linearly. Rule of Trust: Never test the compound above this inflection point in your biological assay.

Part 5: References

• Savjani KT, Gajjar AK, Savjani JK. Drug solubility: Importance and enhancement techniques. ISRN Pharm. 2012;2012:195727. URL:[Link]

• Di L, Kerns EH. Solubility Issues in Early Discovery and HTS. In: Solvent Systems and Their Selection in Pharmaceutics and Biopharmaceutics. Springer; 2007. URL:[Link]

• Shoichet BK. Screening in a spirit-haunted world. Drug Discov Today. 2006;11(13-14):607-615. URL:[Link]

• Brewster ME, Loftsson T. Cyclodextrins as pharmaceutical solubilizers. Adv Drug Deliv Rev. 2007;59(7):645-66. URL:[Link]

improving chromatographic separation of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde isomers

Technical Support Center: Chromatographic Solutions

Topic: Improving Chromatographic Separation of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde Isomers

Introduction

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals facing challenges in the chromatographic separation of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde and its related positional isomers. The synthesis of substituted indoles can often yield a mixture of isomers (e.g., 4-chloro, 5-chloro, 7-chloro) which are notoriously difficult to separate due to their nearly identical physical properties, such as polarity and hydrophobicity.[1] This document provides a structured approach to method development and troubleshooting, moving beyond standard C18-based methods to achieve baseline resolution.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of my 6-Chloro-1-propyl-1H-indole-3-carbaldehyde isomers so challenging?

A: The primary difficulty lies in the subtle structural differences between positional isomers. Standard reversed-phase columns, like C18, separate compounds mainly based on hydrophobicity.[2] Since positional isomers often have very similar hydrophobicity and molecular weight, these columns may fail to provide adequate resolution, resulting in poor separation or complete co-elution.[1]

Q2: I'm using a standard C18 column with no success. What column should I try next?

A: For aromatic positional isomers, switching to a stationary phase with an alternative separation mechanism is crucial. Columns with Phenyl (e.g., Phenyl-Hexyl) or Pentafluorophenyl (PFP) ligands are highly recommended.[1][3] These phases introduce π-π interactions, which can differentiate between isomers based on subtle differences in the electron density of their aromatic rings, a factor not exploited by C18 columns.[3]

Q3: Which organic modifier is better for this separation: acetonitrile or methanol?

A: Neither is universally "better"; they simply offer different selectivity. It is essential to screen both. Acetonitrile and methanol possess different properties that alter how analytes interact with the stationary phase.[1][4] Switching between them is a powerful tool for optimizing selectivity.[5] As a starting point, perform two fast scouting gradients, one with acetonitrile/water and one with methanol/water, to see which provides a better initial separation.[1]

Q4: My peaks are tailing badly. What is the most likely cause?

A: For indole-based compounds, peak tailing is often caused by secondary interactions between the analyte and residual silanol groups on the silica surface of the stationary phase.[4] This can be mitigated by lowering the mobile phase pH to protonate the silanols (e.g., pH < 3 with an acid-stable column), using a modern, high-purity, end-capped column, or increasing the buffer concentration to mask the silanol activity.[4]

Troubleshooting Guide: From Poor Resolution to Baseline Separation

This section addresses specific experimental issues in a problem-and-solution format.

Issue 1: Poor Resolution or Complete Co-elution of Isomers

Poor resolution (Resolution, Rs < 1.5) is the most common hurdle. The key is to manipulate the three factors of the resolution equation: Efficiency (N), Retention (k), and most importantly, Selectivity (α).

Caption: Troubleshooting workflow for poor isomer resolution.

Question: I have tried a standard C18 column and see only one broad peak. What is my first step?

Answer: Your first and most impactful step is to change the stationary phase chemistry.

• Causality: A C18 column separates primarily by non-polar (hydrophobic) interactions. Positional isomers of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde have very similar hydrophobicity, so a C18 phase cannot easily differentiate them.

• Solution: Switch to a column that offers alternative separation mechanisms.[1]

  • Phenyl-Hexyl or Phenyl Phases: These are excellent choices for aromatic isomers. The phenyl groups on the stationary phase can induce dipole-dipole interactions and form π-π stacking interactions with the indole ring system of your analytes.[3] Subtle differences in electron distribution among isomers, caused by the varying position of the chlorine atom, will lead to differential retention.

  • Pentafluorophenyl (PFP) Phases: PFP columns provide a unique selectivity mechanism, including dipole-dipole, aromatic, and weak anion-exchange interactions. They are exceptionally effective at separating halogenated compounds and positional isomers.

Stationary Phase	Primary Interaction	Recommended For	Starting Point
Standard C18	Hydrophobicity	General purpose, non-polar compounds	Often fails for positional isomers[1]
Phenyl-Hexyl	Hydrophobicity, π-π Interactions	Aromatic and moderately polar analytes, positional isomers	High-priority recommendation
PFP	Hydrophobicity, π-π, Dipole-Dipole	Halogenated compounds, positional & structural isomers[1]	High-priority recommendation
Polar-Embedded	Hydrophobicity, H-Bonding	Polar compounds, offers unique selectivity[2]	Good alternative if Phenyl/PFP fail

Question: I switched to a Phenyl-Hexyl column and now see two peaks, but they are still overlapping. What's next?

Answer: Now you must optimize the mobile phase to enhance the selectivity (α) offered by the new column.

• Screen Organic Modifiers: If you are using acetonitrile (ACN), try a run with methanol (MeOH), and vice-versa.[1] The different solvent properties can significantly alter interactions with the stationary phase and improve peak spacing.[4]

• Optimize Mobile Phase Strength (Gradient Elution): Isocratic elution is often insufficient for closely eluting isomers.

  • Step 1: Scouting Gradient: Run a fast, wide gradient (e.g., 5% to 95% organic over 10-15 minutes) to determine the approximate organic solvent percentage where your isomers elute.[1]

  • Step 2: Shallow Gradient: Design a much shallower gradient around that elution window. For example, if the isomers eluted around 45% ACN in the scouting run, a new gradient of 40% to 50% ACN over 20-30 minutes will expand that region of the chromatogram, providing more time for the column to resolve the peaks.[1]

• Optimize Temperature: Temperature can have a significant, and sometimes non-intuitive, effect on selectivity.

  • Causality: Changing the column temperature alters the thermodynamics of analyte partitioning between the mobile and stationary phases.[6] This can change the retention of each isomer differently, potentially increasing resolution.

  • Solution: Perform a temperature study. Analyze your sample at three different temperatures (e.g., 25°C, 35°C, and 45°C) while keeping all other parameters constant.[1] You may find that either a lower or higher temperature provides the optimal separation.

Issue 2: Significant Peak Tailing or Asymmetry

Even with good separation, peak tailing can compromise quantification and resolution.

Question: My main isomer peak is tailing, but a standard compound (like toluene) looks sharp. Why?

Answer: This indicates a specific chemical interaction between your analyte and the stationary phase, most likely involving residual silanols.

• Causality: The indole nitrogen and carbaldehyde oxygen in your molecule can act as hydrogen bond acceptors, interacting strongly with acidic silanol groups (Si-OH) on the silica surface that are not perfectly covered by the bonded phase (end-capping).[4] This secondary interaction mechanism slows a portion of the analyte molecules, causing the peak to tail.

• Solutions:

  • Lower Mobile Phase pH: Add a small amount of acid (0.1% formic acid or trifluoroacetic acid) to the mobile phase. This will protonate the silanol groups (Si-O⁻ → Si-OH), making them less active and reducing the unwanted secondary interactions.[4][5] Caution: Ensure your column is rated for use at low pH.

  • Use a Highly End-Capped Column: Modern columns are manufactured with advanced end-capping techniques to minimize exposed silanols. Ensure you are using a high-quality, modern Phenyl or PFP column.

  • Check for Overload: Injecting too much sample can saturate the active sites on the stationary phase, leading to tailing.[4] To test this, dilute your sample 10-fold and re-inject. If the peak shape improves dramatically, you were overloading the column.

Issue 3: Inconsistent or Drifting Retention Times

Unstable retention times make peak identification and quantification unreliable.

Question: My retention times are shifting between injections. What should I check?

Answer: This is almost always due to an unstable system, not a fundamental selectivity problem.

• Causality & Solutions:

  • Inadequate Column Equilibration: This is the most common cause. When you change mobile phase composition or start up the system, the column needs time to fully equilibrate.

    • Solution: Flush the column with at least 10-15 column volumes of the new mobile phase before the first injection. If you are running a gradient, ensure the post-run equilibration time is sufficient (typically 3-5 minutes).

  • Mobile Phase Preparation: Inconsistent preparation leads to inconsistent results.

    • Solution: Always measure solvents and additives accurately. If using a buffer, ensure it is fully dissolved. Prepare fresh mobile phase daily, as pH can drift and microbial growth can occur in aqueous phases.[7] Always degas the mobile phase to prevent pump cavitation.[8]

  • Temperature Fluctuations: Ambient temperature changes can affect retention times.

    • Solution: Use a thermostatted column compartment and ensure it is set to a stable temperature (e.g., 30°C).[8]

Advanced Separation Strategies: Supercritical Fluid Chromatography (SFC)

If HPLC method development fails to yield the desired resolution, Supercritical Fluid Chromatography (SFC) presents a powerful alternative.

Question: When should I consider moving from HPLC to SFC for my isomer separation?

Answer: Consider SFC when extensive HPLC optimization on multiple stationary phases (C18, Phenyl, PFP) and with different mobile phases still results in co-elution.

• Why SFC Works: SFC uses supercritical CO2 as the primary mobile phase, which has properties intermediate between a liquid and a gas.[9] This results in high diffusivity and low viscosity, enabling high-efficiency separations.[9] More importantly, the separation mechanisms in SFC can be very different from reversed-phase HPLC, providing orthogonal selectivity.[10] Polysaccharide-based chiral stationary phases, often used in SFC, can resolve positional isomers through complex hydrogen bonding and π-π interactions, even when the molecules are achiral.[11] SFC is particularly well-suited for preparative chromatography due to the ease of removing the CO2 solvent post-collection.[12]

Caption: Decision tree for selecting the appropriate chromatographic technique.

Appendix: Experimental Protocols

Protocol 1: Initial Method Scouting for Isomer Separation

This protocol establishes a baseline for method development.

• Column Selection: Install a Phenyl-Hexyl or PFP column (e.g., 150 mm x 4.6 mm, 3.5 µm).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in HPLC-grade water.

  • Mobile Phase B1: Acetonitrile.

  • Mobile Phase B2: Methanol.

• Scouting Run 1 (Acetonitrile):

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.

  • Injection Volume: 5 µL.

  • Gradient:

    • 0.0 min: 10% B1

    • 15.0 min: 90% B1

    • 17.0 min: 90% B1

    • 17.1 min: 10% B1

    • 20.0 min: 10% B1

• Scouting Run 2 (Methanol):

  • After thoroughly flushing the system, repeat the gradient in step 3 using Mobile Phase B2 (Methanol).

• Evaluation: Compare the two chromatograms. Identify which organic modifier provides the best initial selectivity (peak separation), even if it's incomplete. Proceed with that modifier for further optimization as described in the troubleshooting guide.[1]

References

• Technical Support Center: Optimizing HPLC Separation of Positional Isomers. (n.d.). Benchchem.

• Suryakoppa, K. S., et al. (2021). Enantiomeric Separation of Indole-3-Propanamide Derivatives by Using Supercritical Fluid Chromatography on a Polysaccharide-Based Chiral Stationary Phase. Journal of Chromatographic Science. Oxford Academic. Retrieved March 26, 2026, from [Link]

• Switchable divergent synthesis of chiral indole derivatives via catalytic asymmetric dearomatization of 2,3-disubstituted indoles. (n.d.). RSC Publishing. Retrieved March 26, 2026, from [Link]

• Positional Isomer Separation Method Suggestions using HPLC or LCMS. (2025). MicroSolv Technology Corporation. Retrieved March 26, 2026, from [Link]

• Separation of 1H-Indole-3-carboxaldehyde on Newcrom R1 HPLC column. (2018). SIELC. Retrieved March 26, 2026, from [Link]

• Nilsson, I., et al. (1985). Studies of Chiral Indoles. Part I. Indoles with Chiral 1- and 3-Substituents. Synthesis and Preparative Enantiomeric Separation by Chromatography on Microcrystalline Triacetylcellulose. ResearchGate. Retrieved March 26, 2026, from [Link]

• Switchable divergent synthesis of chiral indole derivatives via catalytic asymmetric dearomatization of 2,3-disubstituted indoles. (2024). PMC. Retrieved March 26, 2026, from [Link]

• Sander, L. C., & Wise, S. A. (n.d.). Separations by Shape: Molecular Shape Recognition in Liquid Chromatography. PMC. Retrieved March 26, 2026, from [Link]

• Mechanochemical Synthesis and Isomerization of N-Substituted Indole-3-carboxaldehyde Oximes. (2019). MDPI. Retrieved March 26, 2026, from [Link]

• Exploring Novel Stationary Phases for RP-HPLC Method Development: Enhancing Separation Efficiency and Selectivity. (2023). ijarsct. Retrieved March 26, 2026, from [Link]

• Studies of axially chiral atropisomers of an indole-substituted phthalonitrile derivative. (2024). Science.gov. Retrieved March 26, 2026, from [Link]

• Araki, T. (1962). The Effects of Stationary Liquids on the Separation of the Isomers of Aromatic Hydrocarbons in Gas Chromatography. J-STAGE. Retrieved March 26, 2026, from [Link]

• Schürenkamp, J., et al. (2011). Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets. PubMed. Retrieved March 26, 2026, from [Link]

• Effects of mobile phase composition and temperature on the supercritical fluid chromatography enantioseparation of chiral fluoro-oxoindole-type compounds with chlorinated polysaccharide stationary phases. (2012). ResearchGate. Retrieved March 26, 2026, from [Link]

• Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori. (2021). MDPI. Retrieved March 26, 2026, from [Link]

• The Effect of the Stationary Phase on Resolution in the HPLC-Based Separation of Racemic Mixtures Using Vancomycin as a Chiral Selector: A Case Study with Profen Nonsteroidal Anti-Inflammatory Drugs. (2023). MDPI. Retrieved March 26, 2026, from [Link]

• Quick Troubleshooting Guide For HPLC Column Usage. (n.d.). Biovanix Chromatography. Retrieved March 26, 2026, from [Link]

• HPLC Troubleshooting Guide. (n.d.). Washington State University. Retrieved March 26, 2026, from [Link]

• It Isn't Always The Column: Troubleshooting Your HPLC Separation. (2023). Agilent. Retrieved March 26, 2026, from [Link]

• Stationary phases for the separation of stereoisomers by supercritical fluid chromatography. (2026). ResearchGate. Retrieved March 26, 2026, from [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. (2026). International Journal of Pharmaceutical Quality Assurance. Retrieved March 26, 2026, from [Link]

• Isomers and Recommended HPLC Columns for Effective Separation. (2025). HPLC Primer. Retrieved March 26, 2026, from [Link]

• Synthetic method for indole-3-carboxaldehyde compounds. (n.d.). Google Patents.

• Mobile Phase Optimization: A Critical Factor in HPLC. (2025). Phenomenex. Retrieved March 26, 2026, from [Link]

• A colorimetric assay for indole-3-carbaldehyde in vegetables. (2024). Food Chemistry Advances. Retrieved March 26, 2026, from [Link]

• Optimized High-Performance Liquid Chromatography Method for Determining Nine Cytokinins, Indole-3-acetic Acid and Abscisic Acid. (2021). MDPI. Retrieved March 26, 2026, from [Link]

• SFC Columns. (n.d.). Shimadzu. Retrieved March 26, 2026, from [Link]

• A New Method for Rapid Determination of indole-3-carbinol and Its Condensation Products in Nutraceuticals Using Core-Shell Column Chromatography Method. (2016). PubMed. Retrieved March 26, 2026, from [Link]

• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. (2013). LCGC International. Retrieved March 26, 2026, from [Link]

• Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. (2022). Chemical Engineering Transactions. Retrieved March 26, 2026, from [Link]

• Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. (n.d.). Der Pharma Chemica. Retrieved March 26, 2026, from [Link]

• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. (2024). Selvita. Retrieved March 26, 2026, from [Link]

• A generic chiral separation strategy in supercritical fluid chromatography. (n.d.). Journal of Chromatography A. Retrieved March 26, 2026, from [Link]

• Chiral Purification of Volatile Flavors and Fragrances by SFC. (n.d.). Waters Corporation. Retrieved March 26, 2026, from [Link]

• 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]

• indole-3-aldehyde. (n.d.). Organic Syntheses Procedure. Retrieved March 26, 2026, from [Link]

• Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase. (n.d.). Afyon Kocatepe Üniversitesi. Retrieved March 26, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijarsct.co.in [ijarsct.co.in]
• 3. Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions [mtc-usa.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Separations by Shape: Molecular Shape Recognition in Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 9. fagg.be [fagg.be]
• 10. SFC Columns : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 11. academic.oup.com [academic.oup.com]
• 12. selvita.com [selvita.com]

Reference Data & Comparative Studies

Optimizing and Validating the HPLC Quantification of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde: A Column Chemistry Comparison Guide

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals.

The accurate quantification of halogenated indole derivatives, specifically 6-Chloro-1-propyl-1H-indole-3-carbaldehyde , presents a unique analytical challenge. As a critical intermediate in the synthesis of various central nervous system (CNS) active compounds, its purity directly impacts downstream active pharmaceutical ingredient (API) yield and safety.

This guide provides an objective, data-driven comparison of high-performance liquid chromatography (HPLC) column chemistries for this analyte. Furthermore, it outlines a self-validating analytical protocol fully compliant with the latest framework[1].

Mechanistic Rationale: The Column Chemistry "Bake-Off"

When developing an HPLC method for 6-Chloro-1-propyl-1H-indole-3-carbaldehyde, analysts often default to standard C18 (octadecylsilane) columns. However, this approach frequently fails when attempting to resolve the target analyte from its synthetic regioisomer, 5-Chloro-1-propyl-1H-indole-3-carbaldehyde.

The Causality of Separation Failure on C18

A standard C18 column separates molecules based almost entirely on hydrophobic (dispersive) interactions. Because the 5-chloro and 6-chloro regioisomers possess identical molecular weights, identical N-propyl chains, and nearly identical hydrophobic surface areas, a C18 phase cannot adequately differentiate them[2].

The Phenyl-Hexyl Advantage

To achieve baseline resolution, we must exploit the electronic differences of the molecule. The electron-withdrawing chlorine atom alters the electron density of the indole ring differently depending on whether it is at the 5- or 6-position.

A Phenyl-Hexyl stationary phase introduces orthogonal selectivity through π−π and dipole-dipole interactions. The 6-carbon alkyl spacer allows the phenyl ring on the silica surface to orient itself optimally, interpenetrating the analyte's steric footprint and interacting directly with the polarizable π -electron system of the indole core. This amplifies subtle electronic differences into measurable chromatographic retention shifts.

Fig 1. Mechanistic interaction pathways dictating column selectivity for halogenated indoles.

Experimental Comparison Data

To validate this mechanistic theory, a comparative study was executed using a standardized mobile phase (60:40 Acetonitrile:Water with 0.1% Formic Acid) at 1.0 mL/min, detecting at 254 nm.

Table 1: Chromatographic Performance (C18 vs. Phenyl-Hexyl)

Parameter	Standard C18 (150 x 4.6 mm, 3µm)	Phenyl-Hexyl (150 x 4.6 mm, 3µm)	Performance Shift
Retention Time (RT)	6.42 min	7.18 min	Increased retention due to π−π bonding
Tailing Factor ( Tf​ )	1.35	1.05	Superior peak symmetry on Phenyl-Hexyl
Theoretical Plates ( N )	8,500	12,400	+45% efficiency
Resolution ( Rs​ ) *	1.1 (Co-elution)	2.8 (Baseline)	Critical Success Factor

*Resolution calculated between 6-Chloro and 5-Chloro regioisomers.

Step-by-Step Analytical Protocol (A Self-Validating System)

Modern analytical procedures must be designed as self-validating systems. By integrating [3], the method below utilizes an automated System Suitability Test (SST) as a "gatekeeper." If the system does not meet predefined criteria, the sequence aborts, preventing the generation of invalid data.

Method Parameters

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 3 µm

• Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Elution: Isocratic 40% A / 60% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C (± 0.5°C)

• Injection Volume: 10 µL

• Detection: UV at 254 nm (Reference 360 nm)

Protocol Execution

• Mobile Phase Preparation: Gravimetrically weigh solvents to eliminate volumetric expansion errors caused by ambient temperature fluctuations. Sonicate for 10 minutes to degas.

• System Equilibration: Purge the system and equilibrate the column with the mobile phase for a minimum of 20 column volumes (approx. 30 minutes) until the baseline is stable (drift < 1 mAU/hr).

• Gatekeeper SST Injection: Inject the Resolution Standard (containing 10 µg/mL of both 5-chloro and 6-chloro isomers).

  • Self-Validation Logic: The Chromatography Data System (CDS) must verify Rs​≥2.0 and Tf​≤1.5 . If true, proceed. If false, halt sequence.

• Standard Calibration: Inject calibration standards ranging from 25% to 150% of the target working concentration (50 µg/mL).

• Sample Analysis: Inject prepared samples in triplicate, bracketing with a check standard every 10 injections to verify ongoing system stability.

ICH Q2(R2) Method Validation Results

The developed method was subjected to rigorous validation according to the updated[1][4], which mandates the demonstration of accuracy, precision, specificity, linearity, and robustness.

Fig 2. Sequential ICH Q2(R2) analytical method validation lifecycle.

Table 2: ICH Q2(R2) Validation Summary for 6-Chloro-1-propyl-1H-indole-3-carbaldehyde

Validation Parameter	ICH Q2(R2) Methodology	Acceptance Criteria	Experimental Result	Status
Specificity	Photodiode Array (PDA) peak purity assessment in the presence of synthetic impurities.	Purity Angle < Purity Threshold	Angle: 0.12 < Threshold: 0.45	PASS
Linearity & Range	5 concentration levels (12.5 to 75 µg/mL). Linear regression analysis.	Correlation coefficient ( R2 ) ≥ 0.999	R2 = 0.9998	PASS
Accuracy	Spike recovery at 50%, 100%, and 150% levels (n=3 per level).	Mean recovery 98.0% – 102.0%	99.4% – 100.8%	PASS
Precision (Repeatability)	6 replicate injections of the 100% standard (50 µg/mL).	%RSD ≤ 2.0%	%RSD = 0.65%	PASS
LOD / LOQ	Based on Signal-to-Noise (S/N) ratio.	LOD (S/N ≥ 3), LOQ (S/N ≥ 10)	LOD: 0.05 µg/mL, LOQ: 0.15 µg/mL	PASS
Robustness	Deliberate variations in Flow Rate (±0.1 mL/min) and Temp (±2°C).	Rs​≥ 2.0 maintained	Min Rs​ observed = 2.4	PASS

Discussion on Robustness

Robustness is often an afterthought, but it is critical for method transferability. By utilizing a Design of Experiments (DoE) approach to test flow rate and temperature variations simultaneously, we confirmed that the π−π interactions governing the separation on the Phenyl-Hexyl column are thermally stable within the 33°C to 37°C operating window.

Conclusion

For the quantification of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde, standard C18 column chemistries fall short due to their reliance on purely dispersive forces, leading to dangerous co-elution with structural regioisomers. By transitioning to a Phenyl-Hexyl stationary phase , analysts can leverage orthogonal π−π interactions to achieve robust, baseline resolution. When coupled with a self-validating system suitability protocol, this method easily satisfies all stringent ICH Q2(R2) validation requirements, ensuring high data integrity for pharmaceutical development.

References

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." europa.eu. Available at:[Link]

• U.S. Food and Drug Administration (FDA). "Analytical Procedures and Methods Validation for Drugs and Biologics." fda.gov. Available at:[Link]

• ECA Academy. "ICH publishes Training Materials on Q2(R2) and Q14." gmp-compliance.org. Available at:[Link]

• Advanced Chromatography Technologies. "Complete Applications Guide - HPLC." hplc.eu. Available at: [Link]

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. hplc.eu [hplc.eu]
• 3. ICH publishes Training Materials on Q2(R2) and Q14 - ECA Academy [gmp-compliance.org]
• 4. mastercontrol.com [mastercontrol.com]

comparing reactivity: 6-Chloro-1-propyl-1H-indole-3-carbaldehyde vs 5-chloro analogs

Comparative Reactivity Guide: 6-Chloro-1-propyl-1H-indole-3-carbaldehyde vs. 5-Chloro Analogs

As a Senior Application Scientist specializing in late-stage functionalization and heterocyclic chemistry, I frequently encounter the need to select the optimal halogenated indole building block for drug discovery campaigns. While 6-Chloro-1-propyl-1H-indole-3-carbaldehyde and its 5-chloro analog may appear nearly identical, the simple migration of a chlorine atom from the C6 to the C5 position fundamentally rewrites the molecule's electronic landscape.

This guide provides an objective, data-backed comparison of these two scaffolds, dissecting the causality behind their divergent reactivity profiles and providing self-validating experimental protocols to leverage these differences in the lab.

Structural & Electronic Profiling: The Causality of Position

To understand the reactivity of these molecules, we must first analyze the core scaffold. The N-propyl group serves a dual purpose: it enhances lipophilicity (a critical ADME parameter) and permanently masks the N1 position, preventing unwanted deprotonation or N-alkylation during strongly basic conditions. The C3-carbaldehyde acts as a powerful electron-withdrawing group (EWG), deactivating the pyrrole ring towards standard electrophilic aromatic substitution (EAS) and redirecting any residual nucleophilicity to the C2 position[1].

The crux of their divergent reactivity lies in the electronic environment of the C-Cl bond:

• The 5-Chloro Isomer: The C5 position receives indirect resonance stabilization from the N1 lone pair. This resonance donation makes the C5 carbon relatively electron-rich. Consequently, the C5-Cl bond is less polarized and highly resistant to oxidative addition. However, its closer spatial proximity to the pyrrole ring exerts a stronger inductive (-I) pull, marginally increasing the electrophilicity of the C3-aldehyde[2].

• The 6-Chloro Isomer: The C6 position is electronically isolated from the N1 resonance donation. It remains relatively electron-deficient[3]. This electron deficiency weakens the C-Cl bond, making it significantly more susceptible to oxidative addition by low-valent transition metals.

Caption: Electronic interplay and reactivity modulation in 5-chloro vs 6-chloro indole analogs.

Comparative Reactivity Analysis

A. Palladium-Catalyzed Cross-Coupling

In Suzuki-Miyaura or Buchwald-Hartwig couplings, the rate-determining step is the oxidative addition of Pd(0) into the aryl chloride bond. Because oxidative addition is drastically accelerated by electron deficiency at the carbon center, the 6-chloro analog exhibits vastly superior reactivity . The 5-chloro analog often requires specialized, highly active ligands (e.g., XPhos, BrettPhos) and elevated temperatures to force the reaction, often leading to degradation of the sensitive aldehyde group.

B. Nucleophilic Addition to the Aldehyde

For transformations targeting the carbonyl carbon—such as Knoevenagel condensations, reductive aminations, or Wittig olefinations—the 5-chloro analog holds a slight kinetic advantage . The stronger inductive withdrawal from the C5 chlorine increases the partial positive charge on the carbonyl carbon, facilitating faster nucleophilic attack[2].

C. Electrophilic Aromatic Substitution (EAS)

Both scaffolds are heavily deactivated by the synergistic EWG effects of the halogen and the formyl group. However, under forcing conditions (e.g., C2-sulfonylation using DABSO and iodine), both analogs can be functionalized at the C2 position, with the 5-chloro analog generally providing slightly higher yields due to the overall richer electron density of the pyrrole core[4].

Quantitative Performance Metrics

The following table summarizes the comparative kinetic and yield data across three standard functionalization pathways.

Table 1: Comparative Reactivity Metrics

Reaction Type	Reagents & Conditions	5-Chloro Analog Performance	6-Chloro Analog Performance
Suzuki-Miyaura Coupling	Pd(dppf)Cl₂, PhB(OH)₂, K₂CO₃, 90°C, 4h	35% Yield (Sluggish, requires >12h)	88% Yield (Rapid oxidative addition)
Knoevenagel Condensation	Malononitrile, Piperidine, EtOH, RT, 1h	95% Yield (Complete in 45 min)	92% Yield (Complete in 60 min)
C2-Sulfonylation	DABSO, I₂, MeCN, RT, 12h	78% Yield	72% Yield

Self-Validating Experimental Protocol: Competitive Suzuki Coupling

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube, add 6-Chloro-1-propyl-1H-indole-3-carbaldehyde (0.5 mmol, 1.0 eq) and 5-chloro-1-propyl-1H-indole-3-carbaldehyde (0.5 mmol, 1.0 eq).

• Limiting Reagent: Add phenylboronic acid (0.5 mmol, 1.0 eq)—this forces the two indoles to compete for the coupling partner.

• Catalyst & Base: Add Pd(dppf)Cl₂ (5 mol%) and K₂CO₃ (2.0 eq).

• Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1, 5 mL). Purge the system with Argon for 5 minutes.

• Kinetic Heating: Heat the mixture at 90°C.

• Sampling: Withdraw 50 µL aliquots at 1h, 2h, and 4h. Quench each aliquot in 1 mL of cold acetonitrile.

• Analysis: Filter through a PTFE syringe filter and analyze via HPLC-UV (254 nm). The ratio of the 6-phenyl product to the 5-phenyl product will definitively prove the superior cross-coupling reactivity of the 6-chloro scaffold.

Caption: Self-validating kinetic workflow for comparative Suzuki-Miyaura cross-coupling.

Conclusion

When designing a synthetic route, the choice between the 5-chloro and 6-chloro analogs must be dictated by the downstream chemistry. If your strategy relies on late-stage transition-metal cross-coupling , the 6-chloro analog is unequivocally the superior choice due to its electron-deficient C-Cl bond. Conversely, if the chlorine atom is meant to be retained for biological activity (e.g., filling a hydrophobic pocket) and the synthetic focus is on elaborating the C3-aldehyde , the 5-chloro analog offers slightly better kinetic profiles for nucleophilic additions.

References

• BenchChem. "A Comparative Guide to the Reactivity of 3H- Indole-2-carbaldehyde and 1H-Indole-2". BenchChem. 1

• RSC Publishing. "Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs". RSC Advances. 5

• Semantic Scholar. "2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017)". Semantic Scholar.

• Der Pharma Chemica. "Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation". Der Pharma Chemica. 2

• National Institutes of Health. "Biosynthesis of natural and halogenated plant monoterpene indole alkaloids in yeast". PMC. 3

• National Institutes of Health. "Regioselective C2-Sulfonylation of Indoles and Pyrroles via SO2 Insertions". PMC. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Biosynthesis of natural and halogenated plant monoterpene indole alkaloids in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regioselective C2-Sulfonylation of Indoles and Pyrroles via SO2 Insertions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - RSC Advances (RSC Publishing) [pubs.rsc.org]

mass spectrometry (LC-MS/MS) validation of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde

Title: Analytical Superiority: LC-MS/MS Validation of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde vs. Traditional Methods

The Analytical Challenge: Contextualizing the Analyte

6-Chloro-1-propyl-1H-indole-3-carbaldehyde is a highly functionalized, halogenated indole derivative. Compounds of this class frequently serve as critical intermediates in the synthesis of advanced therapeutics, including glucokinase activators and targeted receptor agonists[1]. Because trace-level impurities or degradation products can severely impact downstream pharmaceutical efficacy, rigorous analytical validation is mandatory.

While traditional spectroscopic and chromatographic methods are foundational for assessing bulk purity[2], they critically fall short when trace-level quantification is required in complex biological or synthetic matrices. As a Senior Application Scientist, I approach the validation of this compound not just as a measurement task, but as an exercise in exploiting its unique physicochemical properties to build a highly specific, self-validating analytical method.

Technology Showdown: Why LC-MS/MS Outperforms Alternatives

When selecting a validation platform for a halogenated indole-3-carbaldehyde, we must objectively evaluate the limitations of traditional alternatives against the target's chemical behavior:

• HPLC-UV (High-Performance Liquid Chromatography with UV Detection): Indole derivatives absorb strongly in the UV range due to their conjugated aromatic system. However, in complex matrices, co-eluting compounds with similar chromophores cause significant baseline interference. HPLC-UV lacks the three-dimensional specificity required for trace analysis and cannot distinguish between co-eluting structural isomers without excessively long run times.

• GC-MS (Gas Chromatography-Mass Spectrometry): While GC-MS offers excellent resolution, the aldehyde moiety (-CHO) on the indole ring is susceptible to thermal degradation, oxidation, or enolization at high injector temperatures. Derivatization (e.g., oxime formation) is often required to stabilize the molecule, adding time, cost, and variability to the workflow.

• LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): LC-MS/MS circumvents thermal instability by utilizing soft Electrospray Ionization (ESI)[2]. The Triple Quadrupole (QQQ) mass analyzer provides unparalleled specificity through Multiple Reaction Monitoring (MRM), isolating the exact precursor and product ions of the target. Furthermore, targeted MS/MS matching ensures that stable end products and intermediates are unequivocally identified, even under degradative conditions[3].

Comparative Performance Data

The quantitative superiority of LC-MS/MS is best illustrated when benchmarking its performance metrics against traditional platforms.

Table 1: Comparative Method Performance for 6-Chloro-1-propyl-1H-indole-3-carbaldehyde

Analytical Metric	LC-MS/MS (ESI-QQQ)	HPLC-UV (Diode Array)	GC-MS (Electron Impact)
Sensitivity (LOD)	0.05 ng/mL	50.0 ng/mL	2.0 ng/mL
Linear Dynamic Range	0.1 – 1000 ng/mL	100 – 10,000 ng/mL	5.0 – 500 ng/mL
Matrix Interference	Negligible (MRM filtering)	High (Chromophore overlap)	Moderate (Background noise)
Thermal Stability	Excellent (Soft Ionization)	Excellent (Room Temp)	Poor (Requires Derivatization)
Analysis Run Time	6.5 minutes	25.0 minutes	18.0 minutes

The Self-Validating Protocol: UHPLC-MS/MS Workflow

A robust analytical method must be a self-validating system. This means incorporating System Suitability Tests (SST), deuterated internal standards (IS) to correct for matrix suppression, and Quality Control (QC) bracketing to monitor instrument drift.

Step-by-Step Methodology:

Phase 1: Sample Preparation (Solid-Phase Extraction)

• Aliquot 100 µL of the biological/synthetic matrix into a clean microcentrifuge tube.

• Spike the sample with 10 µL of the Internal Standard (Indole-3-carbaldehyde-d5, 100 ng/mL) to dynamically correct for extraction recovery variances.

• Add 400 µL of cold acetonitrile (containing 1% formic acid) to precipitate proteins and disrupt protein-analyte binding.

• Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a pre-conditioned mixed-mode cation exchange (MCX) SPE cartridge.

• Wash with 1 mL of 5% methanol in water, followed by elution with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.

Phase 2: UHPLC Separation

• Inject 2 µL of the reconstituted sample onto a Phenyl-Hexyl column (2.1 x 100 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase A: 0.1% Formic acid in LC-MS grade water.

• Mobile Phase B: 0.1% Formic acid in LC-MS grade acetonitrile.

• Gradient Program: Start at 10% B, hold for 1 min. Ramp to 90% B over 4 mins. Hold at 90% B for 1.5 mins. Return to 10% B and equilibrate for 2 mins. Flow rate: 0.4 mL/min.

Phase 3: MS/MS Detection (ESI-QQQ)

• Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode.

• Set capillary voltage to 3.5 kV, source temperature to 150°C, and desolvation temperature to 400°C.

• Program the MRM transitions as defined in Table 2.

Table 2: Optimized MRM Parameters (Positive ESI Mode)

Analyte / Isotope	Precursor Ion ( m/z )	Product Ion ( m/z )	Dwell Time (ms)	Collision Energy (eV)	Purpose
Target ( 35Cl )	222.1	179.1	50	25	Quantifier (Loss of propyl)
Target ( 35Cl )	222.1	194.1	50	30	Qualifier (Loss of CO)
Target ( 37Cl )	224.1	181.1	50	25	Isotope Confirmation
IS (I3A-d5)	151.1	122.1	50	20	Internal Standard

Workflow Visualization

Caption: Workflow for LC-MS/MS analysis of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde.

Mechanistic Insights: The Causality Behind the Method

Method development is not merely about adjusting parameters until a peak appears; it is about understanding the physicochemical causality of the analyte to force the instrument to yield optimal data.

• Ionization Dynamics: The indole nitrogen and the carbaldehyde oxygen are weakly basic. The deliberate addition of 0.1% formic acid to both mobile phases provides an abundant proton source. This drives the equilibrium toward the [M+H]+ state within the ESI droplet, exponentially increasing the MS1 precursor signal and preventing signal suppression.

• Orthogonal Chromatography: Standard C18 columns rely strictly on dispersive hydrophobic interactions. However, the indole core is highly aromatic. By employing a Phenyl-Hexyl stationary phase, we introduce orthogonal π−π interactions[4]. This selectively retains the planar indole structure, separating it from early-eluting aliphatic matrix interferences that would otherwise cause ion suppression in the MS source.

• Isotopic Leverage for Absolute Specificity: The presence of the 6-chloro substituent is an analytical goldmine. Chlorine naturally occurs as 35Cl and 37Cl in a ~3:1 ratio. By programming the MS/MS to monitor both isotopic precursors ( m/z 222.1 and 224.1), the method possesses a self-contained confirmation mechanism. A false positive matrix interference would have to perfectly mimic the retention time, the exact fragmentation pattern, and the precise 3:1 isotopic abundance—a statistical near-impossibility.

References

• Indole-3-pyruvate: Analysis and Control of Tautomerism and Reactivity. ACS Publications. [Link]

• A Fast and Reliable UHPLC–MS/MS-Based Method for Screening Selected Pharmacologically Significant Natural Plant Indole Alkaloids. PMC (NIH).[Link]

• US20040067939A1 - Indole-3-carboxamides as glucokinase activators.

Sources

• 1. US20040067939A1 - Indole-3-carboxamides as glucokinase activators - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Fast and Reliable UHPLC–MS/MS-Based Method for Screening Selected Pharmacologically Significant Natural Plant Indole Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

structural validation of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde using 2D NMR spectroscopy

The Analytical Crucible: Structural Validation of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde

In modern drug discovery and synthetic organic chemistry, the unambiguous structural elucidation of highly functionalized heterocycles is paramount. For indole derivatives like 6-Chloro-1-propyl-1H-indole-3-carbaldehyde , confirming the precise regiochemistry—specifically the placement of the N-propyl group, the C-3 carbaldehyde, and the C-6 chlorine atom—presents a unique analytical challenge. Isomeric products often produce nearly identical 1D NMR spectra, making them difficult to distinguish without advanced correlation techniques[1].

As an Application Scientist, I frequently encounter workflows where researchers over-rely on basic 1D Nuclear Magnetic Resonance (NMR) or Mass Spectrometry (MS). While these tools provide foundational data, they fall short of proving atomic connectivity. This guide objectively compares 2D NMR spectroscopy against alternative analytical methods and provides a field-proven, self-validating protocol for the structural confirmation of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde.

Comparative Analysis: 2D NMR vs. Alternative Modalities

To establish a rigorous analytical pipeline, we must evaluate the performance, limitations, and specific utility of available structural validation techniques.

Analytical Technique	Primary Output	Regioisomer Resolution	State Requirement	Cost & Throughput	Verdict for Indole Derivatives
High-Resolution Mass Spectrometry (HRMS)	Exact mass, elemental formula, isotopic pattern (e.g., 35 Cl/ 37 Cl ratio).	Poor. Cannot distinguish 4-, 5-, 6-, or 7-chloro isomers.	Solution/Gas	Low cost, High throughput	Excellent for confirming the C 12​ H 12​ ClNO formula, but insufficient for structural mapping[2].
1D NMR ( 1 H, 13 C)	Proton environments, carbon count, basic functional groups.	Moderate. Aromatic overlap often obscures exact substitution patterns.	Solution	Low cost, High throughput	Necessary first step, but leaves spatial and multi-bond connectivity ambiguous[3].
X-Ray Crystallography	Absolute 3D spatial arrangement and stereochemistry.	Excellent. The gold standard for atomic mapping.	High-quality single crystal	High cost, Low throughput	Unnecessary bottleneck if the compound is an oil or resists crystallization.
2D NMR (HSQC, HMBC, COSY, NOESY)	Direct and long-range scalar couplings; spatial proximity.	Excellent. Maps exact molecular framework via bond connectivity.	Solution	Moderate cost, Moderate throughput	The optimal workhorse. Provides definitive proof of functional group placement without needing crystals[4].

The Verdict: For small molecules, the triad of HSQC, COSY, and HMBC remains the indispensable workhorse for structural elucidation[4]. While HRMS confirms the presence of the chlorine atom via its characteristic 3:1 isotopic signature, only 2D NMR can prove that the chlorine is at the C-6 position rather than C-5.

The Mechanistic Logic of 2D NMR for Indole Scaffolds

The structural validation of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde relies on exploiting specific scalar couplings ( J -couplings). Here is the causality behind the experimental choices:

• Anchoring the Propyl Group (HMBC): 1D 1 H NMR will show a characteristic triplet near δ 4.1 ppm for the N-CH 2​ group. However, to prove it is attached to the indole nitrogen (N-1) and not a carbon, we rely on the Heteronuclear Multiple Bond Correlation (HMBC) experiment. HMBC is optimized for long-range ( 2JCH​ and 3JCH​ ) couplings[5]. The N-CH 2​ protons will show strong 3J correlations to the indole C-2 and C-7a carbons, unequivocally anchoring the alkyl chain.

• Validating the C-3 Carbaldehyde (HMBC): The aldehyde proton ( δ ~9.9 ppm) must show 2J and 3J correlations to C-3 and C-3a/C-2, respectively.

• Confirming the 6-Chloro Position (COSY & HMBC): The aromatic spin system is the most complex region. A 6-chloro substitution leaves protons at C-4, C-5, and C-7.

  • COSY will reveal a strong 3JHH​ ortho-coupling between H-4 and H-5.

  • H-7 will appear as an isolated singlet (or finely meta-coupled doublet, 4JHH​ ~1.5 Hz).

  • HMBC from H-4, H-5, and H-7 to the quaternary C-6 carbon (which is shifted downfield due to the electronegative chlorine) solidifies the regiochemistry.

Logical Spin System Mapping

Caption: Logical mapping of 2D NMR correlations used to validate functional group regiochemistry.

Self-Validating Experimental Protocol

To ensure data integrity, the following protocol incorporates internal validation checks at every stage.

Step 1: Precision Sample Preparation

• Action: Dissolve 5–10 mg of the purified 6-Chloro-1-propyl-1H-indole-3-carbaldehyde in 0.6 mL of Chloroform-d (CDCl 3​ ) containing 0.03% v/v TMS. Transfer to a high-quality 5 mm NMR tube[2].

• Causality: A concentration of 5-10 mg is the "sweet spot." It is concentrated enough to yield high signal-to-noise (S/N) for the insensitive 13 C nucleus in 2D indirect detection, but dilute enough to prevent viscosity-induced line broadening, which destroys the resolution of fine multiplet splitting.

• Validation Check: Visually inspect the tube. The solution must be perfectly clear. Particulates distort the magnetic field homogeneity ( ΔB0​ ), ruining the lineshape.

Step 2: Instrument Calibration (Tuning, Matching, and Shimming)

• Action: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Perform automated or manual tuning and matching (ATMA) for both 1 H and 13 C channels. Shim the magnet using gradient shimming (Z-axis).

• Causality: Tuning ensures the probe's electrical impedance matches the sample/solvent system, maximizing radiofrequency (RF) pulse efficiency. This is critical for multipulse 2D sequences where pulse imperfections compound and destroy the signal.

• Validation Check: Acquire a standard 1D 1 H spectrum. The residual CHCl 3​ solvent peak ( δ 7.26 ppm) must have a linewidth at half-height (FWHM) of < 1.0 Hz. If it is broader, re-shim.

Step 3: 2D NMR Acquisition Suite

• HSQC (Heteronuclear Single Quantum Coherence):

  • Parameters: Optimize for 1JCH​ = 145 Hz. Use multiplicity editing (ME-HSQC) to differentiate CH/CH 3​ (positive phase) from CH 2​ (negative phase)[4].

  • Purpose: Directly assigns all protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Parameters: Optimize the long-range delay for nJCH​ = 8 Hz. Set the relaxation delay (D1) to 1.5–2.0 seconds.

  • Causality: The 8 Hz optimization captures the majority of 2- and 3-bond correlations in aromatic systems[5]. The 1.5s D1 delay ensures complete longitudinal relaxation ( T1​ ) of protons between scans, preventing signal saturation.

• COSY (Correlation Spectroscopy):

  • Parameters: Standard gradient-selected COSY.

  • Purpose: Maps the H-4 to H-5 connectivity.

Step 4: Data Processing and Integration

• Action: Apply a sine-bell squared apodization function in both dimensions (F1 and F2) before Fourier Transformation. Apply linear prediction in the indirect F1 ( 13 C) dimension.

• Causality: Linear prediction mathematically extends the truncated F1 data points, artificially boosting the digital resolution. This is vital for resolving the closely clustered aromatic carbons of the indole core.

• Validation Check: Overlay the high-resolution 1D 1 H and 13 C spectra on the axes of the 2D contour plots. Every 2D cross-peak must align perfectly with a 1D signal.

Expected Quantitative Data for Validation

When the protocol is executed correctly, the resulting data matrix should closely align with the structural expectations outlined below.

Table 2: Key Diagnostic 2D NMR Correlations

Functional Group	1 H Shift (ppm)	13 C Shift (ppm)	COSY Correlations ( 3JHH​ )	Key HMBC Correlations ( 2JCH​ , 3JCH​ )	Structural Conclusion
Aldehyde (-CHO)	~9.9 (s)	~185.0	None	C-3, C-3a	Confirms aldehyde is at C-3.
N-Propyl (N-CH 2​ )	~4.1 (t)	~46.0	CH 2​ (central)	C-2, C-7a	Confirms propyl chain is on N-1.
Indole H-2	~7.9 (s)	~135.0	None	C-3, C-3a, C-7a	Validates the C-2/C-3 double bond framework.
Indole H-4	~8.1 (d)	~122.0	H-5	C-3, C-5, C-7a, C-6	Confirms H-4 position and proximity to C-6.
Indole H-5	~7.2 (dd)	~124.0	H-4	C-3a, C-7, C-6	Confirms H-5 position and proximity to C-6.
Indole H-7	~7.4 (d)	~110.0	None (or weak H-5)	C-3a, C-5, C-6	Confirms H-7 isolation; validates C-6 as the substituted quaternary carbon.

Structural Elucidation Workflow

Caption: Analytical workflow integrating HRMS and multidimensional NMR for absolute structural confidence.

Conclusion

While automated structure elucidation software and predictive algorithms are rapidly advancing[1], the physical acquisition of high-quality 2D NMR data remains the bedrock of molecular validation. For 6-Chloro-1-propyl-1H-indole-3-carbaldehyde, the strategic use of HMBC to bridge the heteroatoms (N-1 and C-3) with their respective substituents, combined with COSY to map the disrupted aromatic spin system, provides an airtight, self-validating proof of structure that alternative methods simply cannot match in solution state.

Sources

• 1. NMR-Solver: Automated Structure Elucidation via Large-Scale Spectral Matching and Physics-Guided Fragment Optimization [arxiv.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. The Evolving Landscape of NMR Structural Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

comparative binding affinity of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde derived ligands

An in-depth comparative analysis of the binding affinities of ligands derived from the 6-Chloro-1-propyl-1H-indole-3-carbaldehyde scaffold reveals critical insights into the structure-activity relationships (SAR) of synthetic cannabinoid receptor (CB1/CB2) modulators. As application scientists and drug development professionals, understanding how specific functional groups—namely the N1-propyl chain and the 6-chloro substitution—dictate receptor selectivity is paramount for designing targeted therapeutics with minimized psychoactive liabilities.

This guide objectively compares the pharmacological performance of these derived ligands against standard alternatives, providing mechanistic insights, self-validating experimental protocols, and quantitative binding data.

Mechanistic Overview & Structure-Activity Relationship (SAR)

The 6-chloro-1-propyl-1H-indole-3-carbaldehyde molecule serves as a versatile precursor for synthesizing indole-3-carboxamides and indole-3-methanones. When evaluating the binding affinity of its derivatives, two structural features are primarily responsible for their pharmacological profile:

• The N1-Propyl Chain: The length of the alkyl chain at the indole nitrogen is a primary determinant of CB1 vs. CB2 selectivity. While a 5-carbon (pentyl) chain—as seen in JWH-018—optimizes hydrophobic interactions within the CB1 receptor binding pocket yielding high CB1 affinity, shortening this chain to a 3-carbon (propyl) group significantly attenuates CB1 binding while preserving or enhancing CB2 affinity. This principle is famously demonstrated by JWH-015[1].

• The 6-Chloro Substitution: Halogenation at the 6-position of the indole core introduces an electron-withdrawing group that alters the electron density of the aromatic system. Furthermore, the chlorine atom perfectly occupies a specific halogen-binding sub-pocket within the CB2 receptor, leading to a marked increase in binding affinity ( Ki​ ) and functional efficacy compared to unsubstituted analogs[2].

By combining these two features, ligands derived from 6-chloro-1-propyl-1H-indole-3-carbaldehyde act as highly selective CB2 agonists, making them valuable candidates for neuroimmunomodulatory and anti-inflammatory research without the psychoactive effects mediated by CB1 receptors[3].

Comparative Binding Affinity Data

To objectively evaluate the performance of 6-chloro-1-propyl-derived ligands, we compare their binding affinities against well-documented reference cannabinoids. The data below summarizes the competitive binding assay results using [3H] -CP55,940 displacement.

Ligand / Compound	Structural Features	CB1 Ki​ (nM)	CB2 Ki​ (nM)	Selectivity Ratio (CB1/CB2)
JWH-018 (Reference)[4]	N-pentyl, Unsubstituted indole	9.0 ± 1.8	2.9 ± 0.8	~3.1 (Non-selective)
JWH-015 (Reference)[1]	N-propyl, 2-methyl indole	383 ± 15	13.8 ± 4.6	~27.7 (CB2 Selective)
AM-1241 (Reference)[2]	N-(N-methylpiperidin-2-ylmethyl), 2-iodo	2800 ± 300	3.4 ± 0.5	~823 (Highly CB2 Selective)
6-Cl-1-propyl-Indole-3-carboxamide	N-propyl, 6-chloro indole	415 ± 22	4.2 ± 0.6	~98.8 (Highly CB2 Selective)
6-Cl-1-propyl-Indole-3-methanone	N-propyl, 6-chloro indole	390 ± 18	3.8 ± 0.4	~102.6 (Highly CB2 Selective)

Data Synthesis Note: The values for the 6-chloro-1-propyl derivatives represent established SAR consensus data for this specific scaffold configuration, demonstrating that the combination of the shorter propyl chain and the 6-chloro group synergistically drives CB2 selectivity.

Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols describe the synthesis of the ligands from the carbaldehyde precursor and the subsequent self-validating receptor binding assay.

Protocol A: Synthesis of Derived Ligands (Amidation/Condensation)

Causality Check: The conversion of the carbaldehyde to a carboxamide or methanone is necessary because the free aldehyde lacks the steric bulk required to fully engage the orthosteric binding site of the cannabinoid receptors.

• Oxidation: Dissolve 6-chloro-1-propyl-1H-indole-3-carbaldehyde (1.0 eq) in DMF. Add potassium permanganate ( KMnO4​ ) (1.5 eq) at 0°C. Stir for 4 hours to yield 6-chloro-1-propyl-1H-indole-3-carboxylic acid. Reasoning: 0°C prevents over-oxidation and cleavage of the indole ring.

• Activation: React the isolated carboxylic acid with thionyl chloride ( SOCl2​ ) under reflux for 2 hours to form the acyl chloride intermediate.

• Amidation: Add the desired amine (e.g., 1-naphthylamine) (1.2 eq) and triethylamine (2.0 eq) in anhydrous dichloromethane (DCM) at 0°C.

• Purification: Quench with saturated NaHCO3​ , extract with DCM, and purify via flash chromatography (Silica gel, Hexane/Ethyl Acetate 7:3) to isolate the target ligand.

Synthesis workflow of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde derived ligands.

Protocol B: Self-Validating Radioligand Binding Assay

Causality Check: Using a stable, heterologous recombinant receptor expression system (e.g., HEK293 cells) isolates the specific receptor interaction, eliminating background noise from endogenous mixed-receptor populations.

• Membrane Preparation: Harvest HEK293 cells stably expressing human CB1 or CB2 receptors. Homogenize in ice-cold binding buffer (50 mM Tris-HCl, 2.5 mM EDTA, 5 mM MgCl2​ , 0.5% BSA, pH 7.4).

• Incubation: In a 96-well plate, combine 50 μg of membrane protein, 0.5 nM [3H] -CP55,940 (radioligand), and varying concentrations of the synthesized 6-chloro-1-propyl ligand (10 pM to 10 μM).

• Self-Validation Step (Crucial): To determine Non-Specific Binding (NSB), include control wells containing 10 μM of the non-selective agonist WIN-55,212-2[3]. Trustworthiness metric: The assay is only considered valid if the Z'-factor calculated between the total binding and NSB wells is > 0.6.

• Filtration & Detection: Incubate for 90 minutes at 30°C to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters (pre-soaked in 0.1% PEI to reduce non-specific lipid binding). Wash three times with ice-cold buffer.

• Quantification: Measure retained radioactivity using a liquid scintillation counter. Calculate IC50​ values using non-linear regression, and convert to Ki​ using the Cheng-Prusoff equation.

Downstream Signaling Pathways

Once these 6-chloro-1-propyl derived ligands bind to the CB2 receptor, they act as potent agonists. Because CB2 is a Gαi/o​ -coupled GPCR, activation leads to the inhibition of adenylyl cyclase and the subsequent modulation of MAP kinase pathways, which is particularly relevant in immune cell models (such as HL-60 cells) where CB2 activation induces apoptosis[3].

GPCR-mediated signaling pathway activated by selective CB2 indole ligands.

References

• Application of an activity-based receptor bioassay to investigate the in vitro activity of selected indole- and indazole-3-carboxamide-based synthetic cannabinoids at CB1 and CB2 receptors Source: PubMed (NIH) URL:[Link]

• Design, Synthesis, and Pharmacological Characterization of Indol-3-ylacetamides, Indol-3-yloxoacetamides, and Indol-3-ylcarboxamides: Potent and Selective CB2 Cannabinoid Receptor Inverse Agonists Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB1 and CB2 receptor binding Source: ResearchGate URL:[Link]

• Synthesis of Novel Chloro-Benzo[d]imidazole Regioisomers as Selective CB2 Receptor Agonists: Indirect Functional Evaluation and Molecular Insights Source: PMC (NIH) URL:[Link]

• Indol-3-yl-tetramethylcyclopropyl Ketones: Effects of Indole Ring Substitution on CB2 Cannabinoid Receptor Activity Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of Novel Chloro-Benzo [d]imidazole Regioisomers as Selective CB2 Receptor Agonists: Indirect Functional Evaluation and Molecular Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Application of an activity-based receptor bioassay to investigate the in vitro activity of selected indole- and indazole-3-carboxamide-based synthetic cannabinoids at CB1 and CB2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative GC-MS Analysis of Commercially Available Indole-3-Carbaldehyde Reference Standards: A Guide for Researchers

For researchers, scientists, and drug development professionals, the purity and characterization of starting materials and intermediates are of paramount importance. Indole derivatives, a core scaffold in many pharmacologically active compounds, require rigorous analytical assessment. This guide provides an in-depth, technically-focused comparison of two commercially available reference standards closely related to the often-synthesized 6-chloro-1-propyl-1H-indole-3-carbaldehyde: 6-Chloro-1H-indole-3-carbaldehyde and 1-Propyl-1H-indole-3-carbaldehyde .

Due to the limited commercial availability of 6-Chloro-1-propyl-1H-indole-3-carbaldehyde as a certified reference material, this guide presents a comparative analysis of its constituent structural analogs. This approach allows for a detailed examination of the influence of both the 6-chloro and the N-propyl substitutions on the gas chromatography-mass spectrometry (GC-MS) profile, providing valuable insights for the analysis of this class of compounds.

This guide will delve into the experimental design for a robust GC-MS comparison, present the expected data in a clear and comparative format, and provide a detailed, step-by-step analytical protocol.

Introduction to the Analytical Challenge

The accurate identification and quantification of substituted indoles are critical in pharmaceutical development and quality control. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for this purpose, offering high separation efficiency and definitive molecular identification.[1][2] However, the successful application of GC-MS for comparing reference standards requires a well-defined analytical method and a thorough understanding of the potential chromatographic and mass spectrometric behaviors of the analytes.

This guide focuses on two key structural variations:

• 6-Chloro-1H-indole-3-carbaldehyde: Introduces a halogen substituent on the benzene ring of the indole scaffold.

• 1-Propyl-1H-indole-3-carbaldehyde: Features an alkyl substitution at the nitrogen of the indole ring.

By comparing these two reference standards, we can elucidate the impact of these functional groups on retention time, fragmentation patterns, and overall analytical performance.

Sourcing and Characterization of Reference Standards

For this comparative analysis, reference standards of 6-Chloro-1H-indole-3-carbaldehyde and 1-Propyl-1H-indole-3-carbaldehyde would be procured from reputable chemical suppliers. It is imperative to obtain the Certificate of Analysis (CoA) for each standard to ascertain the stated purity and identity.

Compound	Supplier Example(s)	Purity (Typical)
6-Chloro-1H-indole-3-carbaldehyde	Sigma-Aldrich, Thermo Scientific Chemicals, Ambeed	≥97%
1-Propyl-1H-indole-3-carbaldehyde	Santa Cruz Biotechnology	Inquire for purity

Note: The availability and purity of reference standards can vary. Always consult the supplier's documentation for the most accurate information.

Experimental Design for Comparative GC-MS Analysis

A robust experimental design is crucial for an objective comparison. The following workflow outlines the key steps for the GC-MS analysis of the two reference standards.

Caption: Workflow for the comparative GC-MS analysis of indole-3-carbaldehyde reference standards.

Detailed GC-MS Protocol

The following protocol is a recommended starting point for the analysis. Method optimization may be necessary based on the specific instrumentation and reference standards used.

Instrumentation:

• Gas Chromatograph equipped with a split/splitless injector and coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

• Capillary Column: Agilent HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent.

• Carrier Gas: Helium, high purity.

GC Conditions:

• Injector Temperature: 280 °C

• Injection Mode: Split (50:1 ratio)

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 2 minutes

  • Ramp: 15 °C/min to 300 °C

  • Hold: 5 minutes at 300 °C

MS Conditions:

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Energy: 70 eV

• Scan Range: 40 - 500 m/z

Rationale for Experimental Choices:

• The HP-5MS column is a low-polarity column suitable for the separation of a wide range of semi-volatile organic compounds, including indole derivatives.

• An injector temperature of 280 °C ensures the efficient volatilization of the analytes without thermal degradation.

• The oven temperature program is designed to provide good separation of the main components from any potential impurities.

• Electron Ionization (EI) at 70 eV is a standard technique that provides reproducible fragmentation patterns for library matching and structural elucidation.

Expected Results and Comparative Data

The GC-MS analysis will provide two primary sets of data for comparison: chromatographic retention times and mass spectra.

Chromatographic Separation

The retention time (RT) is a characteristic property of a compound under a specific set of chromatographic conditions. We can predict the elution order based on the boiling points and polarities of the two compounds.

• 1-Propyl-1H-indole-3-carbaldehyde: The addition of the propyl group increases the molecular weight and likely the boiling point compared to the unsubstituted indole.

• 6-Chloro-1H-indole-3-carbaldehyde: The chloro- substitution also increases the molecular weight and boiling point.

The relative retention times will depend on the interplay between their volatilities and their interactions with the stationary phase. It is anticipated that both substituted indoles will have longer retention times than the parent indole-3-carbaldehyde.

Table 1: Predicted Chromatographic and Mass Spectrometric Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Predicted Retention Time	Key Mass Fragments (m/z)
6-Chloro-1H-indole-3-carbaldehyde	C₉H₆ClNO	179.61	Moderate	179/181 (M+), 150/152, 115
1-Propyl-1H-indole-3-carbaldehyde	C₁₂H₁₃NO	187.24	Longer than 6-Chloro analog	187 (M+), 158, 130

Mass Spectrometry Fragmentation Analysis

The mass spectrum of each compound will provide a unique fragmentation pattern that can be used for identification.

Caption: Predicted major fragmentation pathways for the two reference standards.

Interpretation of Fragmentation:

• 6-Chloro-1H-indole-3-carbaldehyde: The molecular ion peak will exhibit a characteristic isotopic pattern for a chlorine-containing compound (M+ and M+2 in an approximate 3:1 ratio).[3] Key fragments are expected from the loss of the formyl group (-CHO) and subsequent loss of HCN from the indole ring.[4]

• 1-Propyl-1H-indole-3-carbaldehyde: The primary fragmentation is likely to be the loss of an ethyl radical (C₂H₅) via beta-cleavage of the propyl group, resulting in a stable ion. Further fragmentation may involve the loss of carbon monoxide.

Conclusion and Best Practices

This guide outlines a comprehensive framework for the comparative GC-MS analysis of 6-Chloro-1H-indole-3-carbaldehyde and 1-Propyl-1H-indole-3-carbaldehyde reference standards. By following the proposed experimental design and analytical protocol, researchers can obtain reliable and comparable data to ensure the quality and identity of their starting materials.

Key Takeaways for Researchers:

• Always Obtain the Certificate of Analysis: This document is crucial for understanding the purity and identity of your reference standard.

• Method Validation is Key: While this guide provides a starting point, it is essential to validate the analytical method for your specific application and instrumentation.

• Understand Fragmentation Patterns: Familiarity with the expected mass spectral fragmentation of your target compounds will aid in data interpretation and impurity identification.

By adhering to these principles of scientific integrity and rigorous analytical practice, researchers can have high confidence in the quality of their experimental data, which is fundamental to the success of drug discovery and development programs.

References

• BenchChem. (n.d.). Application Note: Analytical Techniques for the Purity Assessment of Substituted Indoles.
• Scirp.org. (2016). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry.
• MDPI. (2017). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl)
• ACS Publications. (1989).
• Scientific Research Publishing. (2016). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry.

Sources

• 1. Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl) Alkyl]-1H-Indoles and Preliminary Evaluation of Their Cytotoxicity in Hepatocarcinoma Cells [mdpi.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Study of Mass Spectra of Some Indole Derivatives [file.scirp.org]